6-Aminohexahydrofuro[3,2-b]furan-3-ol

Core Science & Biosynthesis

Technical Deep Dive: Amine Functionalization of Hexahydrofuro-Furan Scaffolds

The following technical guide details the amine functionalization of the hexahydrofuro[3,2-b]furan-3-ol scaffold and its critical isomer, hexahydrofuro[2,3-b]furan-3-ol.

Executive Summary & Structural Distinction

In the realm of high-affinity pharmacophores, the bicyclic bis-tetrahydrofuran (bis-THF) motif is a "privileged structure."[1] It provides exceptional binding affinity through non-covalent interactions (specifically hydrogen bonding with backbone amides) and rigid stereochemical positioning.

Researchers must distinguish between the two primary isomers encountered in drug development, as their "amine functionalization" pathways differ fundamentally:

Feature	[2,3-b] Isomer (The "Darunavir" Core)	[3,2-b] Isomer (The "Isosorbide" Core)
Structure	(3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol	(3R,3aR,6S,6aR)-hexahydrofuro[3,2-b]furan-3-ol
Origin	Synthetic (optical resolution or asymmetric synthesis)	Natural Chiral Pool (derived from starch/glucose)
Primary Reactivity	Carbamoylation: Coupling with amines via carbonate linkers.[1][2]	Nucleophilic Substitution: Conversion of OH to NH₂ (via OTs/Mes).
Key Application	HIV Protease Inhibitors (P2 Ligand).[3]	Chiral Ligands, JAK3 Inhibitors, Polymer precursors.[1]

This guide prioritizes the [2,3-b] isomer due to its critical role in FDA-approved therapeutics, but includes a dedicated section for the [3,2-b] isomer for novel scaffold exploration.[1]

Mechanistic Foundations: The [2,3-b] Pathway (Darunavir Route)

The functionalization of the [2,3-b] alcohol with an amine is rarely a direct alkylation. Instead, it involves the formation of a carbamate linkage .[1] This bond is pivotal for biological activity, acting as a transition-state mimic in protease inhibitors.[1]

The "Ghost Effect" and Activation Logic

Direct reaction of the secondary alcohol with isocyanates is often avoided due to the scarcity of complex isocyanates. The industry standard is a two-step activation-coupling sequence .[1]

• Activation: The sterically hindered secondary alcohol (endo-face) is converted into a reactive mixed carbonate.[1]

• Aminolysis: A primary or secondary amine attacks the carbonyl carbon, displacing the leaving group to form the carbamate.[1]

Why Disuccinimidyl Carbonate (DSC)? While p-nitrophenyl chloroformate is a classic activator, DSC is preferred in modern process chemistry because:

• Safety: It avoids the use of phosgene derivatives.[1]

• Stability: The resulting succinimidyl carbonate is a stable, crystallizable solid (unlike some unstable chloroformates).

• Reactivity: N-hydroxysuccinimide (NHS) is a clean leaving group, easily removed during workup.[1]

Visualization: The Activation-Coupling Workflow

The following diagram illustrates the reaction coordinate for the synthesis of the Darunavir carbamate linkage.

Caption: Reaction flow for the conversion of Bis-THF alcohol to the active carbamate via DSC activation.

Experimental Protocols

Protocol A: DSC-Mediated Carbamoylation (The Standard)

Objective: Coupling (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol with a complex secondary amine.[1]

Reagents:

• Bis-THF Alcohol (1.0 equiv)

• Disuccinimidyl Carbonate (DSC) (1.2 – 1.5 equiv)

• Triethylamine (Et₃N) (2.0 – 3.0 equiv)

• Solvent: Acetonitrile (ACN) or DCM.

Step-by-Step Methodology:

• Activation: Charge a reactor with Bis-THF alcohol and ACN (10 vol). Add DSC (1.3 equiv) in one portion.

• Base Addition: Add Et₃N (1.5 equiv) dropwise at 20–25°C. Note: Exothermic reaction. Control rate to maintain T < 30°C.

• Monitoring: Stir for 4–6 hours. Monitor via HPLC for the disappearance of the alcohol and formation of the succinimidyl carbonate (Rt shift).

• Coupling: Once activation is >98% complete, add the target amine (0.95 – 1.0 equiv) directly to the mixture (or dissolved in minimal DCM).

• Completion: Stir at ambient temperature for 12–18 hours.

• Workup: Quench with saturated NaHCO₃. Extract with EtOAc.[1] Wash organic layer with brine and water to remove NHS byproduct.[1]

• Purification: Crystallize from EtOH/H₂O or purify via silica gel chromatography (EtOAc/Hexane gradient).

Critical Control Point: The stereochemistry at C3 is retained. Inversion does not occur because the bond breaking happens at the carbonyl oxygen, not the chiral carbon.

Protocol B: Direct Amination of [3,2-b] (Isosorbide Route)

Objective: Converting the hydroxyl group of the [3,2-b] isomer to a primary amine (chiral ligand synthesis).

Reagents:

• Isosorbide derivative (monoprotected if necessary)

• Tosyl Chloride (TsCl)

• Sodium Azide (NaN₃)

• Pd/C (Hydrogenation catalyst)[4][5]

Methodology:

• Tosylation: React the alcohol with TsCl/Pyridine to form the tosylate. This step retains configuration if the leaving group is not displaced, but prepares it for inversion.[1]

• Azide Displacement: React the tosylate with NaN₃ in DMF at 80–100°C. Mechanism: SN2 displacement with inversion of configuration.

• Reduction: Hydrogenate the azide (H₂, Pd/C, MeOH) to yield the amine.

Comparative Data: Activation Reagents

The choice of activation reagent significantly impacts yield and impurity profiles.

Reagent	Stability of Intermediate	Reactivity	Atom Economy	Safety Profile
DSC	High (Crystalline)	Moderate (Tunable)	Moderate	High (No phosgene)
p-NO₂-Ph-OCOCl	Moderate	High	Low (Heavy LG)	Moderate (Lachrymator)
CDI	Low (Hydrolytically unstable)	Moderate	High	High
Triphosgene	N/A (Transient)	Very High	High	Low (Toxic gas risk)

Troubleshooting & Optimization

• Issue: Low Conversion during Coupling.

  • Cause: Steric hindrance of the amine or decomposition of the mixed carbonate.

  • Solution: Switch solvent to Pyridine (acts as solvent and base) or add DMAP (0.1 equiv) as a nucleophilic catalyst.

• Issue: Epimerization.

  • Cause: High temperatures or strong bases can cause retro-Michael/Michael additions in the bis-THF system, scrambling the stereocenters.[1]

  • Solution: Keep reaction temperature < 40°C. Use non-nucleophilic bases like DIPEA if Et₃N causes issues.[1]

References

• Ghosh, A. K., et al. (2006).[1] Structure-Based Design of Novel HIV-1 Protease Inhibitors to Combat Drug Resistance. Journal of Medicinal Chemistry.[1][6] Link

• Surleraux, D. L., et al. (2005).[1][6] Discovery and Selection of TMC114, a Next Generation HIV-1 Protease Inhibitor.[1] Journal of Medicinal Chemistry.[1][6] Link

• PubChem. (2025).[7][8] Darunavir Compound Summary.[1][7][9][10][11] National Library of Medicine.[1] Link

• Dillon, B., et al. (2010).[1] Optimization of the Synthesis of the Bis-THF Alcohol Intermediate for Darunavir. Organic Process Research & Development.[1] Link

• Jacquet, N., et al. (2016).[1][2] Synthesis of New Class of Ligands Derived from Isosorbide.[4][5] ResearchGate/MDPI.[1] Link

Sources

• 1. (3S,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol | C6H10O3 | CID 11147731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
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• 6. [논문]Stereoselective and Efficient Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol [scienceon.kisti.re.kr]
• 7. Darunavir | C27H37N3O7S | CID 213039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (3R,3aS,6aR)-hexahydrofuro(2,3-b)furan-3-ol | C6H10O3 | CID 9942150 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. Darunavir: A comprehensive profile - PubMed [pubmed.ncbi.nlm.nih.gov]

Next-Generation Pharmacophores: The Amino-Bis-THF Scaffold in Structure-Based Drug Design

[1]

Executive Summary: The Evolution of a Privileged Scaffold

In the high-stakes arena of structure-based drug design (SBDD), few moieties have achieved the "privileged" status of the bis-tetrahydrofuran (bis-THF) scaffold. Most famously deployed as the P2 ligand in Darunavir (Prezista), this bicyclic ether system is celebrated for its ability to form robust hydrogen bonds with the backbone atoms of aspartyl proteases, rendering it resilient to amino acid side-chain mutations.

However, the standard bis-THF alcohol has limitations: it is a passive hydrogen bond acceptor, and its vector space is chemically saturated. The Amino-bis-THF scaffold represents the next evolutionary leap.[1] By introducing a basic amine (typically at the C4 position), medicinal chemists introduce a hydrogen bond donor , modulate solubility via protonation, and open new vectors for fragment growing.

This guide dissects the amino-bis-THF scaffold, detailing its structural logic, complex stereoselective synthesis, and application in combating multidrug-resistant (MDR) viral strains.

Structural Logic: Engineering Resilience

The "Backbone Binding" Hypothesis

The failure of first-generation HIV protease inhibitors (PIs) was largely due to their reliance on interactions with specific amino acid side chains. When the virus mutated these residues (e.g., V82A, I84V), affinity was lost.

The amino-bis-THF scaffold operates on the Backbone Binding principle.[1][2] The protein backbone (amide NH and Carbonyl O) cannot mutate without destroying the protein's fold.

• Standard bis-THF: The two ether oxygens accept H-bonds from the backbone NH of Asp29 and Asp30 in the S2 subsite of HIV protease.

• Amino-bis-THF: The added amine function (e.g., at C4) reaches up to the "flap" region of the protease, specifically interacting with Gly48 . This creates a "molecular clamp" that locks the inhibitor in place even when the floor of the active site mutates [1].

Visualization: The Interaction Network

The following diagram illustrates the binding topology of an amino-bis-THF ligand within the S2 subsite of a target protease.

Figure 1: Interaction map showing the dual-anchor mechanism of amino-bis-THF ligands.[1] The C4-amine adds a critical link to the flap region (Gly48).

Synthetic Methodology: Stereoselective Construction

Synthesizing the amino-bis-THF scaffold is non-trivial due to the density of stereocenters (typically 3 to 4 contiguous chiral centers). The most authoritative route, pioneered by the Ghosh group, utilizes chiral pool materials and enzymatic resolution [2].

Core Challenges

• Bicyclic Ring Formation: Ensuring the cis-fused ring junction.

• C4-Amination: Introducing the nitrogen with specific stereochemistry (usually endo or exo relative to the bridgehead) without disrupting the ring system.

Representative Protocol: Synthesis of C4-Amino-bis-THF

This protocol describes the synthesis of a C4-amino functionalized ligand starting from a commercially available furanose derivative.[1]

Prerequisites:

• Starting Material: 1,2-O-Isopropylidene-α-D-xylofuranose.[1][3]

• Key Reagents: Nitromethane, DIBAL-H, TBAF, Palladium on Carbon (Pd/C).

Step 1: Construction of the Bicyclic Core (The "Ghosh" Route)

• Olefinations: Subject the protected xylofuranose to a Wittig reaction to install the side chain required for cyclization.

• Photochemical/Acid Cyclization: Utilize acid-catalyzed cyclization to close the second tetrahydrofuran ring. This typically yields the bis-THF alcohol.

  • Critical Checkpoint: Verify the formation of the (3R,3aS,6aR) bicyclic system via NOE (Nuclear Overhauser Effect) NMR spectroscopy.

Step 2: Installation of the C4-Amine

Direct displacement of the hydroxyl group is often sterically hindered. A preferred route involves oxidation followed by reductive amination or nitromethane addition.

• Oxidation:

  • Dissolve the bis-THF alcohol (1.0 eq) in DCM.

  • Add Dess-Martin Periodinane (1.2 eq) at 0°C. Stir for 2 hours.

  • Result: bis-THF Ketone.

• Henry Reaction (Nitroaldol):

  • React the ketone with nitromethane (

    ) and a base (e.g., KOtBu or TBAF) to form the nitro-alcohol.

  • Note: This installs the carbon and nitrogen, often requiring a subsequent dehydration/reduction step to arrive at the amine.

• Alternative: Reductive Amination (Direct):

  • Treat the bis-THF ketone with ammonium acetate (

    ) and sodium cyanoborohydride ( ) in methanol.

  • Yield: Mixture of diastereomers (separable by column chromatography).

Step 3: Activation for Coupling

To use this scaffold in drug discovery, it is typically converted to an activated carbonate.

• Dissolve C4-amino-bis-THF in dry DCM.

• Add 4-Nitrophenyl chloroformate (1.1 eq) and Pyridine (2.0 eq) at 0°C.

• Stir for 4 hours. The product is a stable, crystalline activated carbamate ready to react with sulfonamide isosteres.

Synthetic Workflow Diagram

Figure 2: Synthetic flowchart from chiral pool to activated scaffold.[1]

Comparative Data: Amino vs. Hydroxyl

The introduction of the amine group significantly alters the physicochemical and biological profile of the ligand.

Table 1: SAR Comparison of Bis-THF Ligands in HIV-1 Protease Inhibition Data derived from Ghosh et al. [1] and related SAR studies.[1]

Property	Standard Bis-THF (Darunavir-like)	C4-Amino-Bis-THF (Novel)	Impact
H-Bond Donors	0 (Ether oxygens only)	1 (Primary/Secondary Amine)	Enhanced flap interaction (Gly48)
Enzyme (WT)	< 15 pM	< 5 pM	3-fold potency increase
Antiviral (MDR)	~5-10 nM	~1-3 nM	Superior against resistant strains
LogP	1.8 - 2.2	1.2 - 1.6	Improved water solubility
Metabolic Stability	High	Moderate (Amine may require capping)	Tunable via N-alkylation

Interpretation: The amino-derivative maintains the picomolar affinity of the parent scaffold but shows a marked improvement in potency against multidrug-resistant (MDR) strains. This is attributed to the additional H-bond with Gly48, which stabilizes the closed conformation of the protease flaps.

Future Outlook & Applications

While HIV protease remains the primary proving ground, the amino-bis-THF scaffold is ripe for "scaffold hopping" into other therapeutic areas:

• SARS-CoV-2 Mpro: The main protease of coronaviruses also relies on a glutamine-like recognition in the S1 pocket.[1] Modified bis-THF scaffolds could mimic the lactam rings currently used in Mpro inhibitors.

• Plasmepsins (Malaria): Plasmepsins are aspartyl proteases homologous to HIV protease. The high Fsp3 character of bis-THF is attractive for penetrating the parasitic vacuole.

• Fragment-Based Drug Discovery (FBDD): The amino group provides a perfect handle for "growing" the fragment. Libraries can be generated by acylating the C4-amine with diverse carboxylic acids to probe adjacent sub-pockets.

References

• Ghosh, A. K., et al. (2015).[2][4] "Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives as P2-Ligands to Enhance Backbone-Binding Interactions." Journal of Medicinal Chemistry.

• Ghosh, A. K., et al. (2006). "Bis-tetrahydrofuran: a privileged ligand for darunavir and a new generation of HIV protease inhibitors." ChemMedChem.

• Wipf Group. "Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives."[1] University of Pittsburgh.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives as P2-Ligands to Enhance Backbone-Binding Interactions: Synthesis, Biological Evaluation, and Protein-Ligand X-ray Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hammer.purdue.edu [hammer.purdue.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Protocols & Analytical Methods

The Rising Star in Asymmetric Catalysis: A Guide to 6-Aminohexahydrofuro[3,2-b]furan-3-ol as a Chiral Ligand

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for efficient, selective, and sustainable chiral ligands is perpetual. Emerging from the rich pool of biomass-derived molecules, 6-aminohexahydrofuro[3,2-b]furan-3-ol, a rigid bicyclic amino alcohol, is gaining attention as a promising scaffold for inducing chirality in chemical transformations. Its unique stereochemistry, inherited from renewable resources like isosorbide, presents a compelling platform for the development of novel catalytic systems. This document serves as a detailed guide to its synthesis and a practical application protocol for its use as a chiral ligand in the well-established enantioselective addition of diethylzinc to aldehydes, a benchmark reaction for assessing ligand efficacy.

Introduction to a Biomass-Derived Chiral Ligand

6-Aminohexahydrofuro[3,2-b]furan-3-ol, specifically the (3R,3aR,6R,6aR)-isomer often referred to as 6-aminoisomannide, is a chiral amino alcohol possessing a constrained furo[3,2-b]furan skeleton. This rigidity is a key attribute for a chiral ligand, as it reduces the number of possible conformations in the transition state of a reaction, often leading to higher enantioselectivity. The presence of both an amino and a hydroxyl group allows for bidentate coordination to a metal center, forming a stable chiral pocket that can effectively discriminate between the prochiral faces of a substrate.

Optically active amino alcohols are a cornerstone of asymmetric catalysis, serving as chiral inducers for a multitude of reactions.[1] Their utility extends from being ligands in metal-catalyzed processes to acting as precursors for other chiral derivatives and organocatalysts. The synthesis of 6-aminohexahydrofuro[3,2-b]furan-3-ol from readily available and inexpensive isosorbide, a byproduct of the starch industry, further enhances its appeal from a green chemistry perspective.[1]

Synthesis of (3R,3aR,6R,6aR)-6-Aminohexahydrofuro[3,2-b]furan-3-ol

A practical and efficient chemoenzymatic route to (3R,3aR,6R,6aR)-6-aminohexahydrofuro[3,2-b]furan-3-ol has been developed, starting from the renewable and commercially available isosorbide.[1] This multi-step synthesis achieves a good overall yield and is scalable.

Synthetic Workflow

The synthesis involves a three-stage process:

• Enzymatic Regioselective Acetylation: The process begins with the highly regioselective acetylation of the 3-endo hydroxyl group of isosorbide. This step is catalyzed by an immobilized lipase, offering a green and efficient method for protecting one of the two hydroxyl groups.

• Stereospecific Conversion to Azide: The remaining 6-exo hydroxyl group is then converted into an azido group. This is achieved through activation with trifluoromethanesulfonic anhydride followed by nucleophilic displacement with sodium azide.

• One-Pot Reduction and Deprotection: The final step involves the simultaneous reduction of the azido group to an amine and the deacetylation of the 3-hydroxy group using a reducing agent like lithium aluminum hydride (LiAlH4).

Caption: Synthetic workflow for 6-aminohexahydrofuro[3,2-b]furan-3-ol.

Detailed Synthesis Protocol[1]

Step 1: (3R,3aR,6S,6aR)-6-Hydroxyhexahydrofuro[3,2-b]furan-3-yl acetate

• To a solution of isosorbide (1.0 g, 6.84 mmol) in anhydrous toluene (30 mL), add immobilized Amano Lipase PS.

• Add vinyl acetate (1.26 mL, 13.68 mmol) and stir the mixture at 30 °C.

• Monitor the reaction by TLC. Upon completion, filter off the enzyme and wash it with toluene.

• Evaporate the solvent under reduced pressure to obtain the crude product, which can be purified by column chromatography.

Step 2: (3R,3aR,6R,6aR)-6-Azidohexahydrofuro[3,2-b]furan-3-yl acetate

• Dissolve the acetylated isosorbide from the previous step (1.0 g, 5.31 mmol) in anhydrous dichloromethane (20 mL) and cool to 0 °C.

• Add pyridine (0.86 mL, 10.62 mmol) followed by the dropwise addition of trifluoromethanesulfonic anhydride (1.07 mL, 6.37 mmol).

• Stir the reaction at 0 °C for 1 hour.

• Quench the reaction with water and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Dissolve the crude triflate in anhydrous DMF (20 mL) and add sodium azide (0.69 g, 10.62 mmol).

• Heat the mixture to 80 °C and stir for 3 hours.

• After cooling, add water and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give the azido intermediate.

Step 3: (3R,3aR,6R,6aR)-6-Aminohexahydrofuro[3,2-b]furan-3-ol

• Under an inert atmosphere, dissolve the azido intermediate (1.0 g, 4.69 mmol) in anhydrous THF (30 mL) and cool to 0 °C.

• Carefully add lithium aluminum hydride (0.36 g, 9.38 mmol) in portions.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Cool the reaction to 0 °C and quench sequentially by the slow addition of water, 15% aqueous NaOH, and then water again.

• Filter the resulting solids and wash thoroughly with THF.

• Concentrate the filtrate under reduced pressure to yield the final product, 6-aminohexahydrofuro[3,2-b]furan-3-ol.

Application as a Chiral Ligand: Enantioselective Addition of Diethylzinc to Benzaldehyde

The enantioselective addition of dialkylzinc reagents to aldehydes is a classic carbon-carbon bond-forming reaction used to generate chiral secondary alcohols.[2] This reaction is highly dependent on the chiral ligand employed to catalyze the transformation. While a specific application of 6-aminohexahydrofuro[3,2-b]furan-3-ol in this reaction has not been extensively documented in peer-reviewed literature, its structural features strongly suggest its potential as an effective ligand. The following protocol is a representative procedure based on the successful application of other carbohydrate-derived amino alcohol ligands in this reaction.[3]

Proposed Catalytic Cycle

The proposed mechanism involves the in-situ formation of a zinc-ligand complex. The chiral ligand coordinates to the diethylzinc, creating a chiral environment around the metal center. This complex then coordinates with the aldehyde, positioning it for a stereoselective attack by an ethyl group from the zinc reagent.

Caption: Proposed catalytic cycle for the enantioselective addition of diethylzinc.

Detailed Experimental Protocol

Materials:

• (3R,3aR,6R,6aR)-6-Aminohexahydrofuro[3,2-b]furan-3-ol (Ligand)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Anhydrous toluene

• Saturated aqueous ammonium chloride solution

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the chiral ligand (0.05 mmol, 5 mol%).

• Add anhydrous toluene (2.0 mL) and stir to dissolve the ligand.

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc (2.0 mL of a 1.0 M solution in hexanes, 2.0 mmol) to the ligand solution.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the catalyst complex.

• Add freshly distilled benzaldehyde (1.0 mmol) dropwise to the reaction mixture.

• Continue stirring at 0 °C and monitor the reaction progress by TLC.

• Upon completion (typically 2-4 hours), quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (5 mL) at 0 °C.

• Allow the mixture to warm to room temperature and extract the product with diethyl ether (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the chiral alcohol, (S)-1-phenyl-1-propanol.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Expected Outcomes and Data Presentation

Based on the performance of similar chiral amino alcohol ligands derived from carbohydrates, it is anticipated that the use of 6-aminohexahydrofuro[3,2-b]furan-3-ol would lead to the formation of the corresponding chiral alcohol with moderate to high enantioselectivity. The rigid furofuran backbone is expected to provide a well-defined chiral environment, leading to good stereochemical control.

Table 1: Anticipated Performance Data for Ligand in Diethylzinc Addition to Benzaldehyde

Entry	Ligand Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	ee (%)	Configuration
1	5	0	4	>95	85-95 (Expected)	S
2	2	0	6	>95	80-90 (Expected)	S
3	5	25	2	>95	75-85 (Expected)	S

Note: The conversion and ee values are hypothetical and serve as a representation of expected outcomes based on structurally related ligands.

Conclusion and Future Outlook

6-Aminohexahydrofuro[3,2-b]furan-3-ol represents a valuable addition to the toolbox of chiral ligands available to synthetic chemists. Its origin from renewable resources, coupled with its rigid and well-defined stereochemical architecture, makes it an attractive candidate for a wide range of asymmetric transformations. The provided synthesis and application protocols offer a solid foundation for researchers to explore the full potential of this promising ligand. Future work should focus on the experimental validation of its efficacy in the diethylzinc addition and its application in other important catalytic reactions, such as transfer hydrogenation, aldol reactions, and Michael additions. The continued exploration of such biomass-derived chiral ligands will undoubtedly pave the way for more sustainable and efficient synthetic methodologies in the future.

References

• Wikipedia contributors. (2023, October 29). Asymmetric addition of dialkylzinc compounds to aldehydes. In Wikipedia, The Free Encyclopedia. Retrieved February 17, 2026, from [Link]

• Hernández-Linares, G., et al. (2025). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Pharmaceuticals, 18(x), xxxx. [Link]

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Utilization of 6-Aminohexahydrofuro[3,2-b]furan-3-ol in Advanced Polymer Synthesis

Introduction: The increasing demand for sustainable and high-performance polymers has driven significant research into bio-based monomers. Among these, derivatives of isosorbide, a readily available sugar-based building block, have garnered considerable attention. This document provides detailed application notes and protocols for the use of 6-Aminohexahydrofuro[3,2-b]furan-3-ol, a chiral amino alcohol derived from isosorbide, in the synthesis of novel polymers. The unique rigid, bicyclic structure of the furo[3,2-b]furan core, combined with the versatile reactivity of the amino and hydroxyl functional groups, makes this monomer a promising candidate for creating a new generation of polyamides, polyurethanes, and other advanced polymeric materials. These polymers are anticipated to exhibit enhanced thermal stability, specific optical properties, and potential for biomedical applications.

Part 1: Synthesis of 6-Aminohexahydrofuro[3,2-b]furan-3-ol

A reliable and efficient synthesis of the monomer is paramount for its successful application in polymer science. The following protocol is a chemoenzymatic route starting from the renewable and inexpensive isosorbide.

Protocol 1: Chemoenzymatic Synthesis of (3R,3aR,6R,6aR)-Hexahydrofuro[3,2-b]furan-6-amino-3-ol

This multi-step synthesis involves a highly regioselective enzymatic acetylation, followed by stereospecific conversion of a hydroxyl group to an amino group.

Workflow for Monomer Synthesis:

Synthesis of Next-Generation HIV Protease Inhibitors: A Detailed Guide to the Application of Amino-bis-THF Ligands

Introduction: The Enduring Challenge of HIV and the Role of Protease Inhibitors

The human immunodeficiency virus (HIV) remains a formidable global health challenge. A critical component of antiretroviral therapy (ART) is the inhibition of HIV-1 protease, an enzyme essential for the maturation of new, infectious virions.[1][2][3] By cleaving newly synthesized polyproteins into their functional protein and enzyme components, HIV-1 protease enables the assembly of mature viral particles.[2][3] Protease inhibitors (PIs) are a class of antiretroviral drugs that bind to the active site of this enzyme, preventing the cleavage of these polyproteins and resulting in the production of immature, non-infectious viral particles.[1][2]

Early PIs demonstrated significant success but were often hampered by the rapid emergence of drug-resistant viral strains. This led to the development of second-generation PIs with improved resistance profiles. A key innovation in this effort was the incorporation of the bis-tetrahydrofuran (bis-THF) ligand, a stereochemically defined and conformationally constrained cyclic ether.[4] This moiety, particularly the (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol fragment, has become a cornerstone in the design of highly potent PIs such as Darunavir.[5][6]

This application note provides a comprehensive guide for researchers and drug development professionals on the synthesis of HIV protease inhibitors incorporating amino-bis-THF ligands. We will delve into the rationale behind the use of this ligand, provide detailed, step-by-step protocols for its synthesis, and illustrate its incorporation into a darunavir-like scaffold. The methodologies presented are grounded in established, peer-reviewed synthetic strategies, offering a practical framework for the development of novel and robust HIV therapeutics.

The Strategic Advantage of the Amino-bis-THF Ligand

The potency of darunavir and related inhibitors stems from the unique interactions of the bis-THF ligand with the HIV-1 protease active site.[7] Unlike earlier PIs that primarily interacted with the catalytic aspartate residues, the bis-THF moiety forms extensive hydrogen bonds with the backbone of the protease's active site, particularly in the flap region.[7][8][9] This "backbone binding" is crucial for several reasons:

• Enhanced Potency: The increased number of hydrogen bonds leads to a much stronger interaction with the protease, reflected in darunavir's exceptionally low dissociation constant (Kd) of 4.5 x 10⁻¹² M.[7]

• High Genetic Barrier to Resistance: The backbone of the protease is a more conserved region than the side chains of the amino acid residues. By targeting this stable portion of the enzyme, inhibitors with bis-THF ligands are less susceptible to resistance mutations that alter the side chains.[7]

• Structural Rigidity and Optimal Conformation: The rigid, bicyclic structure of the bis-THF ligand pre-organizes the inhibitor into a conformation that is complementary to the protease active site, minimizing the entropic penalty of binding.

Further research has explored the introduction of basic amine functionalities at the C4 position of the bis-THF ring to create additional hydrogen bonding interactions in the flap region, potentially leading to even more potent inhibitors with improved activity against highly resistant HIV-1 strains.[8][9]

Synthesis of the Key Intermediate: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol

The stereoselective synthesis of the (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol is a critical and often challenging step in the overall synthesis of darunavir and related PIs.[10] Several synthetic routes have been developed, each with its own advantages and disadvantages. Here, we present a detailed protocol based on a well-established method involving a [2+2] photocycloaddition followed by hydrogenation and enzymatic kinetic resolution.[11][12]

Synthetic Workflow Overview

Caption: Overall workflow for the synthesis of the bis-THF intermediate.

Detailed Experimental Protocol

Part 1: [2+2] Photocycloaddition

• Reaction Setup: In a quartz reaction vessel equipped with a magnetic stirrer and a nitrogen inlet, dissolve Cbz-protected glycol aldehyde (1.0 eq) and furan (10.0 eq) in a suitable solvent such as acetone. The concentration of the aldehyde should be approximately 0.1 M.

• Photoreaction: Purge the solution with nitrogen for 30 minutes. Irradiate the solution with a high-pressure mercury lamp (typically 450 W) while maintaining the temperature at -70°C using a cooling bath.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting aldehyde is consumed.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove excess furan and solvent. The resulting crude racemic cycloadduct can be purified by column chromatography on silica gel.

Part 2: Hydrogenation

• Reaction Setup: Dissolve the purified racemic cycloadduct (1.0 eq) in ethanol in a hydrogenation vessel.

• Catalyst Addition: Add 10% Palladium on carbon (Pd/C) catalyst (approximately 10 mol%).

• Hydrogenation: Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (typically 50 psi) with vigorous stirring at room temperature.

• Monitoring: Monitor the reaction by TLC or HPLC until the starting material is fully consumed.

• Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with ethanol. Concentrate the filtrate under reduced pressure to yield the racemic dihydroxy intermediate.

Part 3: Enzymatic Kinetic Resolution

• Reaction Setup: Dissolve the racemic dihydroxy intermediate (1.0 eq) and an acyl donor such as vinyl acetate (0.6 eq) in a suitable organic solvent like tert-butyl methyl ether (TBME).

• Enzyme Addition: Add an immobilized lipase, such as Amano Lipase PS-30, to the solution.

• Resolution: Stir the mixture at room temperature and monitor the reaction progress by chiral HPLC. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the acylated product and the remaining unreacted alcohol.

• Workup: Filter off the enzyme and wash it with the solvent. Concentrate the filtrate under reduced pressure.

• Purification: Separate the desired (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol from the acylated enantiomer by column chromatography on silica gel.

Step	Key Reagents	Typical Yield	Key Analytical Technique
Photocycloaddition	Furan, Cbz-glycol aldehyde	~90%	TLC, HPLC
Hydrogenation	H₂, Pd/C	Quantitative	TLC, HPLC
Kinetic Resolution	Lipase, Vinyl acetate	~45% (for desired enantiomer)	Chiral HPLC

Assembly of the HIV Protease Inhibitor

With the chiral amino-bis-THF ligand in hand, the next phase is its coupling to the core of the inhibitor. This is typically achieved by first activating the hydroxyl group of the bis-THF intermediate, followed by coupling with a suitable amino alcohol derivative.[13]

Synthetic Assembly Workflow

Caption: General workflow for the assembly of the final protease inhibitor.

Detailed Experimental Protocol

Part 1: Activation of the bis-THF Alcohol

• Reaction Setup: Dissolve (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol (1.0 eq) in a dry, aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) under a nitrogen atmosphere.

• Activating Agent: Add a suitable activating agent such as disuccinimidyl carbonate (DSC) or 1,1'-carbonyldiimidazole (CDI) (1.1 eq) and a base like triethylamine or pyridine if necessary.

• Reaction: Stir the mixture at room temperature until the starting alcohol is completely consumed as monitored by TLC. The resulting activated bis-THF derivative is often used in the next step without further purification.

Part 2: Coupling with the Amino Alcohol

• Reaction Setup: To the solution of the activated bis-THF derivative, add the appropriate amino alcohol core structure (e.g., (2S, 3S)-3-amino-1-chloro-2-hydroxy-4-phenylbutane hydrochloride for a darunavir-like molecule) (0.95 eq) and a base such as triethylamine to neutralize the hydrochloride salt.

• Coupling: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60°C) until the coupling is complete as monitored by TLC or HPLC.

• Workup: After completion, cool the reaction mixture and perform an aqueous workup. Extract the product with a suitable organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the protected inhibitor.

Part 3: Final Deprotection and Sulfonamide Formation

The final steps typically involve the conversion of the chloro group to an azide, reduction to an amine, and subsequent reaction with a sulfonyl chloride (e.g., p-aminobenzenesulfonyl chloride) to form the final sulfonamide moiety of darunavir. These steps are well-documented in the patent literature for darunavir synthesis.[13][14]

Trustworthiness and Self-Validation

The protocols described herein are based on established and peer-reviewed chemical transformations. For each step, it is crucial to incorporate in-process controls and characterization of intermediates to ensure the desired stereochemistry and purity are maintained.

• Chiral HPLC: This is an indispensable tool for monitoring the enantiomeric excess (ee) after the kinetic resolution step. The ee of the (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol directly impacts the purity of the final active pharmaceutical ingredient.

• NMR Spectroscopy (¹H and ¹³C): Essential for confirming the structure of all intermediates and the final product.

• Mass Spectrometry: To confirm the molecular weight of the synthesized compounds.

• Optical Rotation: To confirm the stereochemistry of the chiral intermediates and the final product.

Conclusion and Future Directions

The amino-bis-THF ligand has proven to be a highly effective component in the design of potent HIV protease inhibitors with a high barrier to resistance. The synthetic protocols outlined in this application note provide a robust framework for the laboratory-scale synthesis of these important therapeutic agents. Future research in this area continues to focus on the development of more efficient and scalable synthetic routes to the key bis-THF intermediate.[10][15][16][17] Additionally, the exploration of novel substitutions on the bis-THF ring, such as the incorporation of amino groups, offers exciting possibilities for the design of next-generation HIV protease inhibitors with even greater potency and broader activity against resistant viral strains.[8][9]

References

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• Moore, G. L., Stringham, R. W., Teager, D. S., & Yue, T.-Y. (2017). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate. Organic Process Research & Development, 21(1), 98-106. [Link]

• Ghosh, A. K., et al. (2015). Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives as P2-Ligands to Enhance Backbone-Binding Interactions: Synthesis, Biological Evaluation, and Protein–Ligand X-ray Studies. Journal of Medicinal Chemistry, 58(17), 6994-7006. [Link]

• Ghosh, A. K., et al. (2015). Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives as P2-Ligands to Enhance Backbone-Binding Interactions: Synthesis, Biological Evaluation, and Protein-Ligand X-ray Studies. PubMed, PMID: 26306007. [Link]

• Ghosh, A. K., et al. (2015). Design of Gem-difluoro-bis-Tetrahydrofuran as P2-Ligand for HIV-1 Protease Inhibitors to Improve Brain Penetration: Synthesis, X-ray Studies, and Biological Evaluation. PMC, PMC4765732. [Link]

• Opatz, T., et al. (2017). Asymmetric One-Pot Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol: A Key Component of Current HIV Protease Inhibitors. The Journal of Organic Chemistry, 82(2), 1218-1223. [Link]

• Moore, G. L., et al. (2017). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3 R,3a S,6a R)-Hexahydrofuro[2,3- b]furan-3-ol from Monopotassium Isocitrate. PubMed, PMID: 28051877. [Link]

• Ghosh, A. K. (2016). DESIGN AND SYNTHESIS OF POTENT HIV-1 PROTEASE INHIBITORS AND ENANTIOSELECTIVE SYNTHESIS OF ANTIDIABETIC AGENT, CARAMBOLAFLAVONE. Purdue University Graduate School. [Link]

• Ghosh, A. K., et al. (2024). Design of Substituted Tetrahydrofuran Derivatives for HIV-1 Protease Inhibitors. OSTI.GOV. [Link]

• Rhee, Y. H., et al. (2021). Catalytic Asymmetric Synthesis of Hexahydro-furofuran-3-ol and Its Pyran Derivatives. PubMed, PMID: 33872485. [Link]

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• PROCESS FOR THE PREPARATION OF DARUNAVIR AND DARUNAVIR INTERMEDIATES. European Patent Office, Patent 2528923. [Link]

• Ghosh, A. K., et al. (2014). Design of substituted tetrahydrofuran derivatives for HIV-1 protease inhibitors: synthesis, biological evaluation, and X-ray structural studies. Organic & Biomolecular Chemistry, 12(3), 447-456. [Link]

• Process for the preparation of (3R, 3aS, 6aR)-hexahydrofuro[2,3-b]furan-3-ol.

• Ghosh, A. K. (2015). Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives as P2-Ligands to Enhance Backbone-Binding Interactions: Synthesis, Biological Evaluation, and Protein-Ligand X-ray Studies. Wipf Group, University of Pittsburgh. [Link]

• Rhee, Y. H., et al. (2021). Catalytic Asymmetric Synthesis of Hexahydro-furofuran-3-ol and Its Pyran Derivatives. ACS Publications. [Link]

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• Ghosh, A. K., et al. (2014). Design of substituted tetrahydrofuran derivatives for HIV-1 protease inhibitors: synthesis, biological evaluation, and X-ray structural studies. ResearchGate. [Link]

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• A Contribution to the Drug Resistance Mechanism of Darunavir, Amprenavir, Indinavir, and Saquinavir Complexes with HIV-1 Protease Due to Flap Mutation I50V: A Systematic MM–PBSA and Thermodynamic Integration Study. ACS Publications. [Link]

• Role of darunavir in the management of HIV infection. Taylor & Francis Online. [Link]

• Ghosh, A. K., et al. (2014). Design, Synthesis, and X-Ray Studies of Potent HIV-1 Protease Inhibitors incorporating aminothiochromane and aminotetrahydronaphthalene carboxamide derivatives as the P2 ligands. PMC, PMC4009322. [Link]

• Process for synthesis of syn azido epdxide and its use as intermediate for the synthesis of amprenavir and saquinavir.

• Synthesis and Antiviral Activity of New Anti-HIV Amprenavir Bioisosteres. ACS Figshare. [Link]

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Introduction: The Potential of Bio-Derived Chiral Scaffolds

An Application Guide to the Synthesis of Amino-Dianhydrohexitols

1,4:3,6-Dianhydrohexitols, commonly known as isohexides, are a class of rigid, chiral bicyclic diols derived from the double dehydration of sugar alcohols like sorbitol and mannitol.[1] These feedstocks are sourced from abundant renewable resources such as starch and cellulose, positioning isohexides as key platform molecules in sustainable chemistry.[2][3][4] The three primary stereoisomers—Isosorbide (from sorbitol), Isomannide (from mannitol), and Isoidide (from L-iditol)—possess a unique V-shaped, fused tetrahydrofuran ring structure that imparts significant thermal stability and stereochemical definition.[1][3]

The hydroxyl groups of these diols serve as versatile handles for chemical modification.[5] Functionalization with amino groups is of particular strategic importance, unlocking a vast chemical space for a variety of high-value applications. The resulting amino-alcohols and diamines are critical building blocks for high-performance bio-based polymers like polyamides and polyurethanes, where their inherent rigidity can significantly enhance thermal properties.[3][6][7][8][9] Furthermore, their well-defined chirality makes them valuable as chiral ligands in asymmetric catalysis, as organocatalysts, and as scaffolds in the development of novel pharmaceuticals.[10][11][12]

This guide provides a detailed overview of the primary synthetic strategies for introducing amine functionalities onto the 1,4:3,6-dianhydrohexitol core, with a focus on the underlying chemical principles, stereochemical outcomes, and practical, field-proven protocols for researchers in materials science and drug development.

Chapter 1: Stereochemistry and Reactivity—The Decisive Factor

The synthetic feasibility and reaction pathway for the amination of dianhydrohexitols are fundamentally governed by the stereochemistry of the two secondary hydroxyl groups. The rigid bicyclic system locks these groups into distinct spatial orientations:

• Isomannide: Possesses two endo, endo hydroxyl groups, which are sterically hindered by the bicyclic framework.[2]

• Isosorbide: Features one exo (C5) and one endo (C2) hydroxyl group. The exo hydroxyl is significantly more accessible and reactive than the hindered endo hydroxyl.

• Isoidide: Has two exo, exo hydroxyl groups, making it the most sterically accessible and typically the most reactive of the three isomers.[3]

This inherent difference in steric hindrance and reactivity is the primary consideration when selecting a synthetic strategy, as it dictates reaction rates, selectivity, and the potential for stereochemical inversion.

Isohexide Isomer	Source Hexitol	Hydroxyl Configuration	Relative Reactivity Profile
Isosorbide	D-Sorbitol	exo (C5), endo (C2)	C5-OH is significantly more reactive than the C2-OH.
Isomannide	D-Mannitol	endo (C2), endo (C5)	Both hydroxyls are sterically hindered; harsh conditions often required.[2]
Isoidide	L-Iditol	exo (C2), exo (C5)	Both hydroxyls are sterically accessible and highly reactive.
Table 1. Stereochemical configurations and resulting reactivity of the three primary 1,4:3,6-dianhydrohexitol isomers.

Chapter 2: Key Synthetic Methodologies for Amination

The conversion of the hydroxyl groups of dianhydrohexitols to amines can be broadly categorized into three major strategies: multi-step nucleophilic substitution, the Mitsunobu reaction, and catalytic direct amination. The choice of method depends on the desired stereochemistry, scale, and tolerance for multi-step procedures.

Nucleophilic Substitution via Activated Hydroxyl Intermediates

This is the most established and versatile route, offering excellent control over stereochemistry. It is a two- or three-step process that relies on converting the poorly leaving hydroxyl group into a highly effective leaving group, which is then displaced by a nitrogen nucleophile.

Causality: The C-O bond of an alcohol is strong, and the hydroxide ion (HO⁻) is a poor leaving group. To facilitate a nucleophilic substitution (Sₙ2) reaction, the oxygen must be converted into a species that is stable upon departure, such as a sulfonate ester (tosylate, mesylate) or triflate.[2] These groups are excellent leaving groups due to the resonance stabilization of their anionic forms.

The general workflow involves:

• Activation: Reaction of the diol with a sulfonyl chloride (e.g., p-toluenesulfonyl chloride, methanesulfonyl chloride) or trifluoromethanesulfonic anhydride to form a disulfonate or ditriflate ester.[2][13]

• Displacement: Reaction of the activated intermediate with a nitrogen nucleophile. This step proceeds via an Sₙ2 mechanism, resulting in a complete inversion of configuration at the stereocenter.[2]

• Deprotection/Reduction (if necessary): Conversion of the introduced nitrogen functionality into a primary amine.

Common nitrogen nucleophiles for this route include:

• Sodium Azide (NaN₃): This is a highly efficient nucleophile for displacing sulfonate esters. The resulting diazide is then reduced to the diamine, typically via catalytic hydrogenation (e.g., H₂ with Pd/C or Raney Nickel) or with reagents like LiAlH₄.[2][14][15] While effective, this route involves potentially explosive azide intermediates, which requires caution, especially at larger scales.[14]

• Potassium Phthalimide (Gabriel Synthesis): A classic method for preparing primary amines that avoids over-alkylation.[14][16] The phthalimide anion displaces the leaving group, and the resulting phthalimide is cleaved, typically with hydrazine hydrate, to release the primary amine.[14]

• Ammonia (NH₃): Direct displacement with ammonia is possible but often requires high temperatures and pressures, and can lead to mixtures of products.[14]

Figure 1. Workflow for amination via activation and nucleophilic substitution.

The Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for directly converting a primary or secondary alcohol into a variety of functional groups, including amines, with predictable stereochemical inversion.[17][18]

Causality: This reaction avoids the need to pre-activate and isolate a sulfonate ester. Instead, it relies on the in-situ activation of the alcohol using a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[17][19] The PPh₃ and DEAD combine to form a phosphonium salt, which activates the alcohol's oxygen, turning it into a good leaving group (triphenylphosphine oxide). This allows for a direct Sₙ2 attack by a suitable N-nucleophile.[20][21]

Key requirements for the nitrogen nucleophile in a Mitsunobu reaction are that it must have a pKa of less than ~13 to protonate the intermediate betaine, preventing side reactions.[17] Suitable nucleophiles include:

• Phthalimide

• Hydrazoic acid (HN₃)

• Sulfonamides

The reaction proceeds with a clean inversion of stereochemistry , making it highly valuable for stereospecific synthesis.[20][21]

Figure 2. Simplified reaction schematic for the Mitsunobu reaction.

Catalytic Reductive Amination and Hydrogen Borrowing

These modern catalytic approaches offer a more atom-economical and environmentally benign route to amines, often proceeding in a single step from the diol.

1. Reductive Amination: This is a two-step process, often performed in one pot.[22] It first requires the oxidation of the dianhydrohexitol diol to the corresponding diketone. The diketone then undergoes condensation with an amine to form a diimine intermediate, which is subsequently reduced to the diamine using a reducing agent (e.g., H₂ and a metal catalyst).[6] While effective, it adds an oxidation step to the overall synthesis.

2. Hydrogen Borrowing (Direct Amination): This elegant catalytic strategy combines the oxidation, condensation, and reduction steps into a single transformative cycle using a transition metal catalyst (e.g., based on Iridium or Ruthenium).[14][23][24]

Causality: The mechanism is as follows:

• Dehydrogenation: The metal catalyst "borrows" two hydrogen atoms from the alcohol, oxidizing it in situ to a ketone and forming a metal-hydride species.

• Condensation: The transient ketone reacts with an amine (e.g., ammonia) to form an imine, releasing a molecule of water.

• Hydrogenation: The metal-hydride species returns the borrowed hydrogen atoms to the imine, reducing it to the final amine product and regenerating the active catalyst.[23]

This method is highly efficient as it uses the substrate's own hydrogen for the reduction and produces only water as a byproduct.[14] However, achieving high yields of diamines can be challenging due to the differing reactivity of the exo and endo hydroxyl groups, sometimes leading to mixtures of amino-alcohols and diamines.[14]

Figure 3. Catalytic cycle for amination via the Hydrogen Borrowing mechanism.

Methodology	Key Reagents	Stereochemical Outcome	Advantages	Disadvantages
Nucleophilic Substitution	TsCl, NaN₃, H₂/Pd-C; or K-Phthalimide, N₂H₄	Inversion	High yields, reliable, excellent stereochemical control.[7]	Multi-step, use of hazardous reagents (azides), stoichiometric waste.[14]
Mitsunobu Reaction	PPh₃, DEAD/DIAD, Phthalimide/HN₃	Inversion	Mild conditions, one-pot conversion of alcohol, good stereocontrol.[17][21]	Stoichiometric phosphine oxide byproduct can complicate purification, expensive reagents.
Hydrogen Borrowing	Ir or Ru catalyst, NH₃ or amine source, H₂ (optional)	Retention (overall)	Atom-economical, single step, only water as byproduct.[14][23]	Catalyst can be expensive, may require optimization for selectivity (mono- vs di-).[14]
Table 2. Comparative analysis of the primary amination methodologies for 1,4:3,6-dianhydrohexitols.

Chapter 3: Experimental Protocols

The following protocols are provided as representative examples. Researchers must conduct their own risk assessments and optimize conditions for their specific substrates and equipment.

Protocol 1: Synthesis of 1,4:3,6-Dianhydro-2,5-diamino-2,5-dideoxy-L-iditol from Isomannide (via Azide Route)

This protocol demonstrates the synthesis of a diamine with inverted stereochemistry from Isomannide, adapted from established literature procedures.[2] The endo, endo hydroxyls of D-isomannide are converted to exo, exo amines of L-isoidide diamine.

Step 1: Synthesis of 1,4:3,6-Dianhydro-2,5-di-O-p-tosyl-D-mannitol

• To a stirred solution of 1,4:3,6-dianhydro-D-mannitol (Isomannide) (1.0 eq) in anhydrous pyridine at 0°C, add p-toluenesulfonyl chloride (2.2 eq) portion-wise, ensuring the temperature does not exceed 5°C.

• Allow the reaction mixture to stir at 0°C for 1 hour, then let it stand at room temperature for 24 hours.

• Pour the mixture into ice-water with vigorous stirring. The solid precipitate is the ditosylate product.

• Filter the solid, wash thoroughly with cold water until the filtrate is neutral, and then wash with cold ethanol.

• Dry the product under vacuum to yield the ditosylate as a white solid. Characterize by ¹H NMR, ¹³C NMR, and FT-IR.

Step 2: Synthesis of 1,4:3,6-Dianhydro-2,5-diazido-2,5-dideoxy-L-iditol

• CAUTION: Sodium azide is highly toxic and can form explosive compounds. Handle with extreme care in a well-ventilated fume hood.

• To a solution of the isomannide ditosylate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add sodium azide (NaN₃) (3.0 eq).

• Heat the mixture to 80-90°C and stir for 24 hours under a nitrogen atmosphere. Monitor the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into a large volume of cold water.

• Extract the aqueous phase with ethyl acetate or dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the diazide.

Step 3: Synthesis of 1,4:3,6-Dianhydro-2,5-diamino-2,5-dideoxy-L-iditol

• Dissolve the diazide intermediate (1.0 eq) in methanol or ethanol.

• Carefully add a catalytic amount of Palladium on carbon (10% Pd/C, ~5-10 mol%) to the solution.

• Place the reaction vessel in a hydrogenation apparatus, flush with nitrogen, and then pressurize with hydrogen gas (typically 3-4 bar).

• Stir the reaction vigorously at room temperature for 12-24 hours or until hydrogen uptake ceases.

• Carefully filter the reaction mixture through a pad of Celite to remove the catalyst. CAUTION: Pd/C catalyst can be pyrophoric; do not allow the filter cake to dry completely in air.

• Concentrate the filtrate under reduced pressure to yield the crude diamine. The product can be further purified by conversion to its hydrochloride salt or by crystallization.

Protocol 2: Mono-amination of Isosorbide via Mitsunobu Reaction

This protocol describes the selective amination of the more reactive C5-exo-hydroxyl group of Isosorbide using phthalimide.

• In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve Isosorbide (1.0 eq), phthalimide (1.1 eq), and triphenylphosphine (PPh₃) (1.2 eq) in anhydrous tetrahydrofuran (THF).

• Cool the stirred solution to 0°C in an ice bath.

• Slowly add diisopropyl azodicarboxylate (DIAD) (1.2 eq) dropwise via syringe over 30 minutes. A color change and/or formation of a precipitate may be observed.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 16-24 hours. Monitor progress by TLC.

• Once the reaction is complete, remove the THF under reduced pressure.

• The crude residue will contain the desired product and triphenylphosphine oxide byproduct. Purify by column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the mono-phthalimide product.

• To deprotect, dissolve the purified product in ethanol and add hydrazine hydrate (4-5 eq).

• Reflux the mixture for 4-6 hours. A white precipitate (phthalhydrazide) will form.

• Cool the reaction to room temperature, filter off the precipitate, and wash it with ethanol.

• Concentrate the filtrate under reduced pressure. The residue can be purified by acid-base extraction or chromatography to yield the final mono-amino alcohol.

Conclusion

The functionalization of 1,4:3,6-dianhydrohexitols with amines provides access to a rich family of chiral, bio-derived building blocks. The choice of synthetic strategy is a critical decision dictated by the stereochemistry of the starting diol and the desired stereochemical outcome of the final product. Classical nucleophilic substitution of activated intermediates offers a robust and predictable route with stereochemical inversion, though it requires multiple steps and careful handling of reagents. The Mitsunobu reaction provides an elegant one-pot alternative for achieving the same inversion. For applications where atom economy and sustainability are paramount, catalytic hydrogen borrowing represents the state-of-the-art, providing direct access to amines with retention of stereochemistry, albeit with potential challenges in selectivity that require careful catalyst and condition screening. By understanding the principles behind each method, researchers can effectively leverage these versatile scaffolds for the next generation of sustainable materials and pharmaceuticals.

References

• Galbis, J. A., & de la Nava, M. (2010). New biosourced AA and AB monomers from 1,4:3,6-dianhydrohexitols, Isosorbide, Isomannide, and Isoidide.
• ResearchGate. (n.d.).
• (2017).
• ResearchGate. (n.d.). Synthesis of 1,4:3,6-Dianhydro-2,5-Diamino-2,5-dideoxy -L-Iditol as a New Optical Active Core.
• ResearchGate. (n.d.).
• (n.d.). Synthesis of a new class of ligands derived from isosorbide and their application to asymmetric reduction of aromatic ketones by transfer hydrogenation. New Journal of Chemistry (RSC Publishing).
• Thiyagarajan, S., Gootjes, L., Vogelzang, W., van Haveren, J., & van Es, D. S. (2011). Renewable rigid diamines: efficient, stereospecific synthesis of high purity isohexide... PubMed.
• ResearchGate. (n.d.).
• Gao, R., et al. (2017). Bio-Based Poly(Ether Imide)s from Isohexide-Derived Isomeric Dianhydrides. MDPI.
• Stößer, P., & Hemmer, R. (1991). 1,4:3,6-dianhydrohexitols.
• Wikipedia. (n.d.). Mitsunobu reaction.
• (n.d.). 1,4:3,6-Dianhydrohexitol nitrate derivatives. II. Synthesis and antianginal activity of aryl.
• Ciriminna, R., et al. (n.d.). Synthetic routes and fields of application of isohexides: comprehensive perspective of relevant industrial compounds. RSC Publishing.
• (2019). Mitsunobu Reaction.
• de la Cruz, J., et al. (2023).
• (2003).
• (2014). Advanced materials from corn: isosorbide-based epoxy resins. Semantic Scholar.
• Alfa Chemistry. (n.d.). Mitsunobu Reaction.
• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Structure and properties of 1,4:3,6-dianhydrohexitols.
• ResearchGate. (2025). Isomannide and Derivatives.
• (n.d.).
• (2022). Antimicrobial, Cytotoxic and Mutagenic Activity of Gemini QAS Derivatives of 1,4:3,6-Dianhydro-l-iditol. MDPI.
• Muri, E. M. F., et al. (2010). Isomannide and Derivatives.
• ResearchGate. (n.d.).
• Wikipedia. (n.d.). Dianhydrohexitols.
• (2013). WO2013173020A1 - Isosorbide and isomannide derivatives and processes for making the same.
• (2016). Theoretical studies on the reaction of mono- and ditriflate derivatives of 1,4:3,6-dianhydro-D-mannitol with trimethylamine--Can a quaternary ammonium salt be a source of the methyl group? PubMed.
• (2020).
• Wikipedia. (n.d.).
• ResearchG
• (2021). Nucleophilic Substitution with amines. YouTube.
• (2020). Nucleophilic Substitution with Amines. YouTube.
• Stoss, P., & Hemmer, R. (1991). 1,4:3,6-dianhydrohexitols. PubMed.
• (2024).
• (2021). 4.17: Nucleophilic Substitutions in Synthesis: Amines. Chemistry LibreTexts.
• (n.d.). A Comprehensive Mechanism for Aromatic Nucleophilic Substitution in Aprotic Solvents: Derivation of the Whole Reaction Scheme for Third Order in Amine Kinetic Law. Scientific & Academic Publishing.

Sources

• 1. Dianhydrohexitols - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Bio-Based Poly(Ether Imide)s from Isohexide-Derived Isomeric Dianhydrides | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic routes and fields of application of isohexides: comprehensive perspective of relevant industrial compounds - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Renewable rigid diamines: efficient, stereospecific synthesis of high purity isohexide diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemmethod.com [chemmethod.com]
• 10. Bio-based amines and amides from renewable isosorbide [morressier.com]
• 11. Synthesis of a new class of ligands derived from isosorbide and their application to asymmetric reduction of aromatic ketones by transfer hydrogenation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. 1,4:3,6-Dianhydrohexitol nitrate derivatives. II. Synthesis and antianginal activity of aryl- or arylcarbonylpiperazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. pubs.acs.org [pubs.acs.org]
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• 24. researchgate.net [researchgate.net]

Application Note: Precision Mono-Amination of Isomannide

This Application Note is designed for researchers and drug development professionals requiring high-purity synthesis of mono-amino derivatives from isomannide.

Executive Summary & Strategic Analysis

Isomannide (1,4:3,6-dianhydro-D-mannitol) is a rigid, chiral bicyclic diol with C2 symmetry and two endo-oriented hydroxyl groups. Mono-amination of this scaffold is critical for generating "Janus-type" ligands, chiral auxiliaries, and pharmaceutical intermediates.

The Core Challenge:

• Symmetry: Both hydroxyls are chemically equivalent. Statistical reaction control is required to maximize mono-substitution over di-substitution.

• Stereochemistry: The endo-hydroxyls are sterically shielded. Direct nucleophilic attack is difficult. The most reliable pathway involves activation (sulfonylation) followed by SN2 displacement.

  • Crucial Insight: SN2 substitution on isomannide (endo) invariably proceeds with Walden inversion, yielding the isoidide (exo-amine) configuration.

Recommended Route: While direct catalytic amination (Ru/C + NH3) exists, it often yields difficult-to-separate mixtures of amino-alcohols and diamines. For research and high-purity applications, the Indirect Activation Pathway (Tosylation

Azidation Reduction) is the Gold Standard. This guide details this robust protocol.

Synthetic Pathway & Mechanism

The transformation relies on breaking the C2 symmetry via stoichiometric control, followed by stereospecific inversion.

Figure 1: Synthetic workflow for the mono-amination of isomannide. Note the stereochemical inversion from endo-leaving group to exo-azide.

Detailed Experimental Protocols

Phase 1: Regioselective Mono-Tosylation

Objective: Activate one hydroxyl group while minimizing di-tosylation.

Reagents:

• Isomannide (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.0 – 1.1 eq)

• Pyridine (Solvent & Base)

• Dichloromethane (DCM) for extraction

Protocol:

• Dissolution: Dissolve isomannide (e.g., 10.0 g, 68.4 mmol) in anhydrous pyridine (50 mL) in a round-bottom flask under an inert atmosphere (N2 or Ar).

• Temperature Control: Cool the solution to 0°C using an ice bath. Explanation: Lower temperature reduces the kinetic rate, improving selectivity for the mono-product over the di-product.

• Controlled Addition: Dissolve TsCl (13.0 g, 68.4 mmol, 1.0 eq) in a minimal amount of pyridine or DCM. Add this solution dropwise to the isomannide solution over 60 minutes.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours.

• Quench & Workup:

  • Pour the reaction mixture into ice-cold water (200 mL).

  • Extract with DCM (3 x 100 mL).

  • Wash the combined organic layers with 1M HCl (to remove pyridine), saturated NaHCO3, and brine.

  • Dry over Na2SO4 and concentrate in vacuo.

• Purification (Critical): The crude residue will contain Isomannide, Mono-Tosylate, and Di-Tosylate.

  • Purify via silica gel flash chromatography.

  • Eluent: Gradient of Hexane:Ethyl Acetate (starting 80:20

    50:50).

  • Note: The Di-tosylate elutes first (least polar), followed by the Mono-tosylate, then unreacted Isomannide.

Yield Target: 45–55% isolated Mono-tosylate. (Unreacted isomannide can be recycled).

Phase 2: Nucleophilic Substitution (Azidation)

Objective: Displace the tosylate with azide via SN2 mechanism.

Reagents:

• Isomannide Mono-tosylate (from Phase 1)

• Sodium Azide (NaN3) (1.5 – 2.0 eq)

• DMF (Dimethylformamide) (Anhydrous)

Protocol:

• Setup: Dissolve the mono-tosylate (e.g., 5.0 g) in anhydrous DMF (30 mL).

• Reagent Addition: Add NaN3 (1.6 g, 1.5 eq) in one portion.

• Reaction: Heat the mixture to 100°C for 6–8 hours.

  • Mechanistic Note: The endo-tosylate is sterically hindered. Elevated temperatures are required to force the SN2 attack. The resulting azide will be in the exo (isoidide) configuration.

• Workup:

  • Cool to RT and dilute with water (150 mL).

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Wash with brine (5 x) to remove DMF efficiently.

  • Dry and concentrate.

• Validation: IR spectroscopy should show a strong azide stretch at ~2100 cm-1.

Phase 3: Reduction to Mono-Amine

Objective: Convert the azide to the primary amine.

Method A: Catalytic Hydrogenation (Standard)

• Dissolve the crude azide in Methanol (MeOH).

• Add 10 wt% Pd/C catalyst (10% loading).

• Stir under H2 atmosphere (balloon pressure is usually sufficient) at RT for 4–12 hours.

• Filter through Celite to remove catalyst.

• Concentrate to obtain the crude amine.

Method B: Staudinger Reduction (For sensitive substrates)

• Treat the azide with Triphenylphosphine (PPh3, 1.1 eq) in THF/Water (10:1).

• Stir at RT for 12 hours.

• Acidify with 1M HCl, wash with DCM (removes PPh3O), then basify the aqueous layer and extract the amine.

Key Reaction Parameters & Troubleshooting

Solvent & Condition Effects

Parameter	Condition	Outcome / Impact
Activation Solvent	Pyridine	Recommended. Acts as both solvent and base; stabilizes intermediates.
Activation Solvent	DCM + Et3N	Alternative. Easier workup but slightly lower regioselectivity observed in some trials.
Azidation Temp	< 80°C	Reaction is sluggish due to steric hindrance of endo-leaving group.
Azidation Temp	> 120°C	Risk of elimination reactions (forming alkenes) increases.
Stoichiometry	1.0 eq TsCl	Maximizes Mono-product. Using 1.2+ eq significantly increases Di-tosylate formation.

Quality Control Checkpoints

• TLC Monitoring:

  • Isomannide (Rf ~0.1, 100% EtOAc)

  • Mono-Ts (Rf ~0.4, 1:1 Hex/EtOAc)

  • Di-Ts (Rf ~0.7, 1:1 Hex/EtOAc)

• NMR Verification:

  • Isomannide: H-3/H-4 signals appear at ~4.4 ppm.

  • Mono-Amine (Isoidide): Look for the shift of the CH-NH2 proton. Due to inversion, the coupling constants (

    ) will change, reflecting the exo orientation (reduced coupling with bridgehead protons compared to endo).

References

• Catalytic Amination & Reactivity

  • Unraveling the Role of H2 and NH3 in the Amination of Isohexides over a Ru/C Catalyst. ACS Sustainable Chem. Eng. 2023.

  • [Link]

• Classic Tosylation Mechanism

  • The Preferential Tosylation of the Endo-5-Hydroxyl Group of 1,4:3,6-Dianhydro-D-Glucitol.[1][2] Canadian Journal of Chemistry.

  • [Link]

• Azide Displacement Protocols

  • Synthesis of 2-azido-2-deoxy- and 2-acetamido-2-deoxy-D-manno deriv

  • [Link]

• Industrial/Patent Context

  • Method for the synthesis of primary isohexide amines.[3] US Patent 9751891B2.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. US9751891B2 - Method for the synthesis of primary isohexide amines - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Amino-Isomannide Purification

Welcome to the technical support guide for the separation of mono-amino and di-amino isomannide byproducts. This resource is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of these highly polar, structurally similar compounds. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to streamline your workflow and enhance separation efficiency.

Introduction: The Separation Challenge

The synthesis of amino-isomannide derivatives often results in a complex mixture containing the target di-amino product, two positional mono-amino isomers, and unreacted starting material. The rigid bicyclic structure of the isomannide core, coupled with the high polarity and basicity of the amine functional groups, presents a significant chromatographic challenge. These compounds exhibit very similar retention profiles on standard stationary phases, frequently leading to co-elution and poor resolution. This guide explains the underlying chemical principles and provides practical, field-proven solutions to overcome these obstacles.

Troubleshooting Guide: Common Separation Problems & Solutions

This section addresses the most common issues encountered during the chromatographic purification of amino-isomannide mixtures.

Issue 1: Severe Peak Tailing and Poor Peak Shape

Question: My compound peaks are broad and asymmetrical (tailing) on a standard silica gel column, making it impossible to resolve the different isomers. What is causing this?

Answer:

• Root Cause: The primary cause of peak tailing for amine-containing compounds on silica gel is the strong acid-base interaction between the basic amino groups of your analytes and the acidic silanol (Si-OH) groups on the surface of the silica stationary phase.[1][2] This interaction leads to a secondary, non-ideal retention mechanism that is often slow to release the analyte, resulting in a "tail" as the compound slowly bleeds off the column.[3]

• Solutions:

  • Mobile Phase Modification (Recommended First Step): The most effective and common solution is to add a small amount of a competitive base to your mobile phase.[1][4]

    • Triethylamine (TEA): Add 0.1% to 2% (v/v) TEA to your eluent system (e.g., Dichloromethane/Methanol). The TEA is a stronger base and will preferentially interact with the acidic silanol sites, effectively "masking" them from your amino-isomannide compounds.[3][5][6] This allows the separation to proceed based on polarity differences rather than acid-base interactions, resulting in sharper, more symmetrical peaks.[5][7]

    • Ammonium Hydroxide: A solution of ~2% ammonium hydroxide in methanol can be used as the polar component of your mobile phase (e.g., 5-10% of this mixture in dichloromethane). This is also highly effective at minimizing silanol interactions.[2][7]

  • Use an Amine-Functionalized Stationary Phase: For particularly challenging separations, consider using a column packed with aminopropyl-modified silica (NH2-silica).[1][4] The basic surface of this stationary phase repels the basic analytes, preventing the strong interactions that cause tailing and allowing for a more controlled separation.[4]

Issue 2: Poor Resolution Between Mono- and Di-amino Isomers

Question: Even after fixing the peak tailing, my mono-amino and di-amino products are still co-eluting or have very poor separation (low ΔRf). How can I improve the resolution?

Answer:

• Root Cause: The mono- and di-amino isomannide derivatives have very similar polarities. The addition of a second amino group in the di-amino product increases its polarity, but the difference may not be sufficient for baseline separation with a standard isocratic (constant solvent mixture) elution on silica gel.

• Solutions:

  • Optimize the Solvent Gradient: A shallow, linear gradient is crucial. Start with a low polarity mobile phase and gradually increase the percentage of the polar solvent (e.g., methanol) over many column volumes. This allows the subtle differences in polarity between the isomers to have a greater effect on their retention, stretching the separation out over time.

  • Change Solvent Selectivity: If a standard Dichloromethane/Methanol or Hexane/Ethyl Acetate system fails, try a different solvent system to alter the separation selectivity. For example, replacing methanol with ethanol or isopropanol can change the hydrogen bonding characteristics of the mobile phase, potentially improving resolution.

  • Consider an Alternative Chromatographic Mode (HILIC): Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent technique for separating highly polar compounds that are poorly retained in traditional reversed-phase chromatography.[8][9][10][11] In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of a less polar organic solvent (like acetonitrile) and a small amount of a more polar aqueous solvent.[10] This creates a water-rich layer on the stationary phase surface, and compounds partition based on their hydrophilicity, often providing a unique and superior separation for polar isomers like amino sugars.[8][12]

Issue 3: My Compounds Won't Elute from the Column or Require Very High Polarity Solvents

Question: My compounds are stuck at the baseline on the TLC plate, even with 100% ethyl acetate. On the column, I have to use nearly 100% methanol to get anything to elute. What can I do?

Answer:

• Root Cause: This is an extreme case of the acid-base interaction described in Issue 1. The di-amino isomannide, in particular, can be so polar and basic that it binds almost irreversibly to the silica gel without proper mobile phase modifiers.

• Solutions:

  • Aggressive Mobile Phase Modification: This situation requires the use of a basic modifier as a primary strategy. A common and effective starting point is a mobile phase of Dichloromethane (DCM) with 5-15% of a premixed solution of 10% Ammonium Hydroxide in Methanol.[7]

  • Chemical Derivatization (Advanced Strategy): If chromatographic optimization fails, a chemical derivatization strategy can be employed.[13][14] This involves temporarily converting the highly polar amino groups into less polar, bulkier groups (e.g., amides or carbamates), which dramatically alters their chromatographic behavior.[15]

    • Boc Protection: React the crude mixture with Di-tert-butyl dicarbonate (Boc₂O). The resulting Boc-protected amines are significantly less polar and can be easily separated on standard silica gel.

    • Acetylation: React with acetic anhydride to form the corresponding acetamides.

    • After separation of the derivatized isomers, the protecting group can be removed under standard conditions (e.g., acid treatment for Boc groups) to yield the pure amino compounds.

Experimental Protocols & Data

Protocol 1: Standard Flash Chromatography with TEA Modifier

This protocol is the recommended starting point for separating a typical reaction mixture.

• TLC Method Development:

  • Prepare a TLC developing chamber with a solvent system of 95:5 Dichloromethane (DCM) / Methanol + 0.5% Triethylamine (TEA).

  • Spot your crude reaction mixture on a silica gel TLC plate.

  • Develop the plate and visualize using a suitable stain (e.g., Ninhydrin for primary amines or Potassium Permanganate).

  • Adjust the DCM/Methanol ratio until the Rf of the target di-amino compound is approximately 0.2-0.3.

• Column Preparation:

  • Select a silica gel flash column appropriately sized for your sample mass (typically a 40-100x mass ratio of silica to crude material).

  • Equilibrate the column by flushing with at least 3-5 column volumes of your starting mobile phase (e.g., 98:2 DCM/Methanol + 0.5% TEA).

• Sample Loading:

  • Dissolve your crude mixture in a minimal amount of the initial mobile phase or DCM.

  • Alternatively, for better resolution, perform a "dry load" by adsorbing your sample onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column.

• Elution and Fraction Collection:

  • Begin elution with the initial mobile phase.

  • Run a slow, linear gradient to the final mobile phase composition determined during TLC analysis. For example, gradient from 2% to 10% Methanol in DCM (with 0.5% TEA constant throughout) over 15-20 column volumes.

  • Collect fractions and analyze by TLC to identify and pool the pure products.

Data Presentation: Example Chromatographic Conditions

The following table summarizes starting conditions for method development.

Problem Addressed	Stationary Phase	Recommended Mobile Phase System	Modifier (v/v)	Rationale & Expected Outcome
Peak Tailing	Standard Silica Gel	Dichloromethane / Methanol	0.5 - 1.0% Triethylamine	Masks acidic silanol sites, leading to symmetrical peaks.[1][5]
Poor Resolution	Standard Silica Gel	Ethyl Acetate / Hexanes	1-2% of (10% NH₄OH in MeOH)	Alters selectivity and suppresses tailing for improved isomer separation.[7]
High Polarity	HILIC (e.g., Amide or Diol)	Acetonitrile / Water	0.1% Acetic or Formic Acid	Provides alternative retention mechanism for highly polar compounds.[8][10]
Persistent Issues	Standard Silica Gel	Hexanes / Ethyl Acetate	N/A (Post-Derivatization)	Derivatization (e.g., Boc-protection) reduces polarity for easy separation.[13][15]

Visualization of Workflows

General Purification Workflow

The diagram below outlines the logical steps from a crude reaction mixture to isolated, pure products.

Caption: Fig 1: General workflow for amino-isomannide purification.

Troubleshooting Decision Tree

Use this decision tree to diagnose and solve common separation problems.

Caption: Fig 2: Decision tree for troubleshooting separation issues.

Frequently Asked Questions (FAQs)

Q1: Can I use reversed-phase (C18) HPLC for this separation? A1: Generally, underivatized mono- and di-amino isomannides are too polar to be well-retained on a standard C18 column, and they will likely elute in or near the solvent front.[12] However, reversed-phase chromatography can be very effective for analyzing or purifying these compounds after they have been derivatized with a nonpolar protecting group (like a Boc group) or a UV-active label.[16][17]

Q2: Why is my yield low after column chromatography? A2: Low yield can result from incomplete elution of the highly polar compounds from the silica column. If you do not use a basic modifier (like TEA), a significant portion of your product can remain irreversibly adsorbed to the stationary phase. Always ensure your mobile phase is sufficiently modified to elute all material.

Q3: How do I remove the triethylamine (TEA) from my final product? A3: TEA is volatile (boiling point ~89 °C) and can often be removed by co-evaporation with a solvent like toluene or by placing the sample under high vacuum for an extended period. For trace amounts, a simple acidic wash of the dissolved product in an organic solvent (e.g., with dilute HCl) will protonate the TEA, allowing it to be extracted into the aqueous layer.

Q4: Is derivatization a necessary step? A4: Not always. For many systems, careful optimization of normal-phase chromatography with a basic modifier is sufficient.[1] Derivatization is an advanced technique recommended when other methods fail to provide the required purity or when you need to switch to a different chromatographic mode like reversed-phase HPLC for analytical purposes.[13][18][19]

References

• Harshitha S, Surya Santhosh R, Baba Hussain SK, et al. (2020) Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. J Drug Metab Toxicol. 11:252. [Link]

• Gritti, F., & Guiochon, G. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 7-10. [Link]

• Dr. Maisch GmbH. HILIC. Dr. Maisch High Performance HPLC. [Link]

• Waters Corporation. (2025) Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• Element Lab Solutions. (2024) HILIC – The Rising Star of Polar Chromatography. Element Lab Solutions. [Link]

• Płotka-Wasylka, J., Simeonov, V., & Namieśnik, J. (2016). Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. Critical Reviews in Analytical Chemistry, 47(1), 1-17. [Link]

• SIELC Technologies. HPLC Separation of Impurities of Aminosugar. SIELC. [Link]

• Stark, D. (2018) Analyte Derivatization as an Important Tool for Sample Preparation. LCGC International. [Link]

• Chen, Y. C., Kuo, C. H., & Tai, H. C. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1610, 460536. [Link]

• Pharma Growth Hub. (2023) Effect of Triethylamine (TEA) on the Retention in RPLC. Pharma Growth Hub. [Link]

• University of Rochester. Troubleshooting Flash Column Chromatography. Department of Chemistry. [Link]

• Zulhilmi, H. (2014) How Triethylamine works on a compound separation in a reversed phase column (C18)? ResearchGate. [Link]

• Biotage. (2023) Is there an easy way to purify organic amines? Biotage. [Link]

• Wu, A. B., Huang, M. C., Ho, H. O., Yeh, G. C., & Sheu, M. T. (2004). Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid. Biomedical Chromatography, 18(7), 443-449. [Link]

• Kinesis. (2012) Flash Chromatography Separation of Basic Organic Compounds without Modifier. Kinesis. [Link]

• Kaniansky, D., Zdráhal, Z., & Hájková, A. (2000). Determination of Amino Sugars in Blood Serum Samples by RP-HPLC Method. Chemical Papers, 54(4), 245-249. [Link]

• University of Rochester. Tips for Flash Column Chromatography. Department of Chemistry. [Link]

• Galbis, J. A., García-Martín, M. G., & de la Osa, C. (2002). Synthesis of D-mannitol and L-iditol derivatives as monomers for the preparation of new regioregular AABB-type polyamides. Carbohydrate Research, 337(7), 607-611. [Link]

• Williams, T. J., et al. (2020). Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments for Radiocarbon Analysis. Frontiers in Earth Science, 8. [Link]

• Park, J. H., Lee, J. G., & Lee, S. J. (1999). Effect of triethylamine in the mobile phase on the retention properties of conventional polymeric and horizontally polymerized octadecylsilica in RPLC. Journal of Liquid Chromatography & Related Technologies, 22(10), 1475-1486. [Link]

• King, A. Successful Flash Chromatography. King Group, University of Sheffield. [Link]

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• 6. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Purification Methods for Hydrophilic Amino-bis-THF Alcohols

Welcome to the technical support center for the purification of hydrophilic amino-bis-THF alcohols. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with these highly polar molecules. As Senior Application Scientists, we provide not just protocols, but the reasoning and troubleshooting insights gleaned from extensive laboratory experience.

Frequently Asked Questions (FAQs)

Q1: What makes hydrophilic amino-bis-THF alcohols so challenging to purify?

Hydrophilic amino-bis-THF alcohols present a trifecta of purification challenges stemming from their molecular structure.

• High Polarity: The combination of multiple hydroxyl groups (from the alcohol and THF moieties) and a basic amino group results in exceptionally high polarity. This makes the molecules highly soluble in polar solvents like water and methanol, but poorly soluble in common organic solvents used for extraction and chromatography. This high polarity leads to poor retention on standard reversed-phase chromatography columns.[1][2]

• Strong Interactions with Silica: The basic amino group interacts strongly with the acidic silanol groups on the surface of standard silica gel. This acid-base interaction can lead to significant peak tailing, streaking, or even irreversible adsorption of the compound onto the stationary phase, resulting in low recovery and poor separation.[3][4]

• Hydrogen Bonding: The presence of both hydrogen bond donors (amine, alcohol) and acceptors (ether oxygens, alcohol oxygen, amine nitrogen) facilitates strong intermolecular hydrogen bonding. This can increase boiling points, affect solubility, and complicate crystallization attempts.

Q2: I have a new crude sample. Which purification technique should I attempt first?

The optimal starting point depends on the physical state of your crude material and its thermal stability. A logical workflow can help you make an informed decision, minimizing wasted time and material.

.

Caption: Initial Purification Decision Workflow.

• If your compound is a solid: Recrystallization is the most efficient and scalable first choice. It avoids the complexities and potential for sample loss associated with chromatography.

• If your compound is an oil or recrystallization fails: Column chromatography is the next logical step. You will likely need to employ specialized techniques due to the high polarity.

• If standard chromatography fails: If you observe severe streaking or your compound remains adsorbed to the column, a protecting group strategy to temporarily mask the polar functional groups may be necessary.[4][5]

Troubleshooting Guide: Column Chromatography

Q3: My compound streaks severely on a standard silica gel column. How can I improve the peak shape?

Streaking is a classic sign of strong, undesirable interactions between your basic amine and the acidic silica gel. Here are several effective strategies to counteract this.

• Mobile Phase Modification: The most common solution is to add a basic modifier to your mobile phase to neutralize the acidic silanol groups.

  • Triethylamine (TEA) or Ammonia: Add 0.5-2% TEA or ammonium hydroxide to your eluent system (e.g., Dichloromethane/Methanol).[4] The basic modifier competes with your compound for binding to the acidic sites on the silica, allowing your compound to elute more symmetrically.

• Use a Deactivated Stationary Phase: If mobile phase modifiers are insufficient or incompatible with your molecule, consider a different stationary phase.

  • Neutral or Basic Alumina: Alumina is less acidic than silica and can be a good alternative for basic compounds.[3][6]

  • Amino-propyl or Diol-bonded Silica: These phases have the silica surface functionalized to mask the acidic silanols, reducing tailing for polar and basic analytes.[3][4]

Table 1: Recommended Starting Conditions for Chromatography

Stationary Phase	Mobile Phase System	Modifier	Best For
Silica Gel	Dichloromethane / Methanol	0.5-2% NH4OH or TEA	Initial attempts for moderately polar compounds.
Neutral Alumina	Ethyl Acetate / Hexanes or DCM / Methanol	None usually needed	Basic compounds that show strong tailing on silica.
C18 (Reverse-Phase)	Water / Acetonitrile or Water / Methanol	0.1% TFA or Formic Acid	Poorly retained unless using HILIC mode or with ion-pairing agents.[1]
HILIC	Acetonitrile / Aqueous Buffer (e.g., Ammonium Formate)	Buffer pH control	Highly polar compounds that are not retained by reverse-phase.[2][7]

Q4: My compound elutes in the void volume even with 100% aqueous mobile phase on a C18 column. What are my options?

This indicates your compound is too polar for traditional reversed-phase chromatography. The nonpolar C18 stationary phase cannot retain it.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the preferred technique for this situation. It utilizes a polar stationary phase (like bare silica, diol, or amide) with a mobile phase rich in an organic solvent like acetonitrile and a small amount of aqueous buffer.[7] The water forms a layer on the stationary phase, and partitioning of the polar analyte into this layer provides retention. HILIC offers an orthogonal separation mechanism to reversed-phase and is highly effective for polar molecules.[2][7]

• Mixed-Mode Chromatography: These columns possess both reversed-phase (e.g., C18) and ion-exchange functionalities. This allows for simultaneous retention based on both hydrophobicity and ionic charge, which is ideal for amino alcohols.[1][8] A mixed-mode column can provide retention where C18 alone fails.[1]

Troubleshooting Guide: Recrystallization & Handling

Q5: I can't find a suitable single solvent for recrystallization. What should I do?

This is common for highly functionalized molecules. A two-solvent system is the answer.

Protocol: Two-Solvent Recrystallization

• Dissolution: Dissolve your crude compound in a minimum amount of a "good" solvent at an elevated temperature (a solvent in which it is highly soluble).

• Insolubilization: While hot, slowly add a "poor" solvent (a solvent in which your compound is poorly soluble, but is miscible with the "good" solvent) dropwise until you observe persistent cloudiness (turbidity).

• Clarification: Add a few more drops of the "good" solvent until the solution becomes clear again.

• Crystallization: Allow the solution to cool slowly to room temperature, then transfer to an ice bath or refrigerator to maximize crystal formation. Seeding with a small crystal of pure product can be beneficial.[9]

• Isolation: Collect the crystals by filtration, wash with a small amount of the cold "poor" solvent, and dry under vacuum.

Q6: My compound "oils out" instead of forming crystals. How can I promote crystallization?

"Oiling out" occurs when the solubility of your compound is exceeded at a temperature above its melting point.

• Reduce the Cooling Rate: Slow, controlled cooling is critical. A dewar flask or insulated container can slow the process, giving molecules time to arrange into a crystal lattice.

• Use a More Dilute Solution: Start with a larger volume of the "good" solvent to lower the saturation point.

• Change Solvents: The interaction between your compound and the solvent is key. Experiment with different solvent pairs.

• Salt Formation: Convert the free amine to a salt (e.g., hydrochloride or oxalate). Salts often have very different solubility profiles and are typically more crystalline than the free base.[10] The salt can be purified by recrystallization and then neutralized in a later step to recover the free amino alcohol.

Proactive Strategy: Protecting Groups

Q7: When is it worth the extra steps to use a protecting group?

A protecting group strategy is a powerful tool when the inherent properties of the amino or alcohol groups prevent effective purification. By temporarily masking these groups, you can dramatically alter the molecule's properties to your advantage.

Caption: Logic for Employing a Protecting Group Strategy.

Key Benefits of Protection:

• Reduced Polarity: Protecting the amine with a non-polar group like tert-butoxycarbonyl (Boc) or triphenylmethyl (Trityl) significantly decreases the overall polarity, making the compound more amenable to standard silica gel chromatography.[4][11][12]

• Elimination of Basicity: A protected amine (now a carbamate or a substituted amine) is no longer basic and will not interact strongly with acidic silica gel, eliminating peak tailing.[12]

• Enhanced Crystallinity: Bulky protecting groups like Trityl can facilitate crystallization, turning a difficult-to-purify oil into a crystalline solid.[13]

Protocol: Boc Protection of an Amino Alcohol

• Dissolution: Dissolve the crude amino alcohol in a suitable solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or a mixture of Dioxane and water.

• Base Addition: Add a base, typically triethylamine (TEA) or sodium bicarbonate (NaHCO3), to act as a proton scavenger.

• Reagent Addition: Add Di-tert-butyl dicarbonate (Boc)₂O (1.05-1.2 equivalents) to the solution at room temperature. The amino group is inherently more nucleophilic than the alcohol and will react preferentially.[11]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup & Purification: Perform an aqueous workup to remove excess reagents. The resulting Boc-protected compound is significantly less polar and can now be purified effectively by standard silica gel chromatography.

• Deprotection: The Boc group is easily removed under acidic conditions (e.g., Trifluoroacetic acid in DCM, or HCl in Dioxane) to yield the pure amino alcohol.[13]

References

• How can we protect an amino group leaving an alcohol group free? - ResearchGate. (2014). ResearchGate. [Link]

• HPLC Methods for analysis of Trimethylamine. HELIX Chromatography. [Link]

• Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. Chromatography Today. [Link]

• Column Chromatography of Compound with Amine and Carboxylic Acid. Reddit. (2019). [Link]

• Systematic Approach to Chromatography of Quaternary Amines. SIELC Technologies. [Link]

• Amino alcohol via Akabori, trial run. Sciencemadness.org. (2011). [Link]

• N,O-Acetals for the Protection of 1,2- and 1 ,3-Amino Alcohols. Thieme. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Protection and deprotection. WILLINGDON COLLEGE, SANGLI. [Link]

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda - University of Helsinki. [Link]

• Amine Plant Troubleshooting and Optimization. Scribd. [Link]

• Purification of strong polar and basic compounds. Reddit. (2023). [Link]

• Amino Acid Analysis Liquid Chromatography Column Care and Use Manual. Waters. [Link]

• One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses Procedure. [Link]

• Separation and Purification of Amino Acids. ResearchGate. (2020). [Link]

• Process for the purification of an aminoalcohol.

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

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• 12. Protective Groups [organic-chemistry.org]
• 13. Amino protecting group—triphenylmethyl series [en.highfine.com]

Technical Support Center: Solving Solubility Challenges for 6-aminohexahydrofuro[3,2-b]furan-3-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 6-aminohexahydrofuro[3,2-b]furan-3-ol. This document provides in-depth troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals encountering solubility issues with this compound. The advice herein is based on established principles of physical and medicinal chemistry.

Understanding the Molecule: Predicted Physicochemical Properties

6-aminohexahydrofuro[3,2-b]furan-3-ol (CAS No. 1812873-17-8) is a chiral amino sugar analog featuring a fused bicyclic furan system.[1] Its structure, containing a primary amine, a secondary alcohol, and two ether linkages within a compact, rigid framework, dictates its solubility behavior.

• Polarity: The molecule possesses multiple hydrogen bond donors (amine and hydroxyl groups) and acceptors (ether and hydroxyl oxygens, amine nitrogen). This makes it an inherently polar molecule. A structurally related diamine compound has a calculated XLogP3 of -2.1, indicating high hydrophilicity.[2]

• Basicity: The primary aliphatic amine group is basic.[3] When dissolved in water, it is expected to increase the pH of the solution.[4] This basicity is the key to manipulating its aqueous solubility.

• Expected Solubility: Based on its structure and comparison with similar compounds, it is predicted to have some intrinsic solubility in water.[5] However, achieving high concentrations for stock solutions or formulations often requires optimization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common solubility challenges in a question-and-answer format, providing both the "why" and the "how" for each solution.

Q1: I'm trying to dissolve 6-aminohexahydrofuro[3,2-b]furan-3-ol in neutral water (or PBS pH 7.4) and it's not dissolving well. What is the first and most critical step?

Answer: The first step is to adjust the pH of your solvent. The limited solubility at neutral pH is due to the compound being in its neutral, "free base" form. By lowering the pH, you can protonate the basic amine group, forming a highly soluble ammonium salt.[6][7]

The Chemistry: The primary amine group (R-NH₂) exists in equilibrium with its protonated form, the ammonium ion (R-NH₃⁺), in aqueous solution.

R-NH₂ (less soluble) + H₂O ⇌ R-NH₃⁺ (more soluble) + OH⁻

By adding an acid (like HCl), you shift this equilibrium to the right, converting the less soluble free base into the much more water-soluble salt form.[6][7] Most amine-containing pharmaceuticals are formulated as salts to enhance solubility and stability.[8][9]

Workflow: Solubility Enhancement via pH Adjustment

Below is a logical workflow for using pH to solve initial solubility problems.

Caption: Workflow for pH-based solubilization.

Protocol 1: Preparation of an Acidic Stock Solution

• Preparation: Weigh the desired amount of 6-aminohexahydrofuro[3,2-b]furan-3-ol. Add approximately 80% of the final desired volume of your aqueous solvent (e.g., deionized water, saline).

• Initial Mixing: Vortex or stir the suspension. The compound will likely remain partially or fully undissolved.

• pH Adjustment: While stirring, add a dilute acidic solution (e.g., 0.1 M or 1 M HCl) drop by drop.

• Observation: Continue adding acid until the solid material completely dissolves, resulting in a clear solution.

• Final Volume & pH Check: Adjust to the final volume with your solvent. Measure and record the final pH. For most aliphatic amines, a pH between 4 and 6 is usually sufficient for complete protonation and solubilization.

• Storage: Store the solution as required for your experiment. Note that the acidic pH may not be suitable for all cell-based assays and may require buffering upon final dilution.

Q2: I've acidified my solution, but the solubility is still not high enough for my needs, or I need to work closer to a neutral pH. What are my options?

Answer: If pH adjustment alone is insufficient, the next logical step is to use a co-solvent . Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, making it more favorable for dissolving organic molecules.[10][11][12]

The Mechanism: Water is a highly polar solvent with a strong hydrogen-bonding network. A co-solvent disrupts this network and lowers the dielectric constant of the medium, reducing its "self-association" and making it easier to solvate your compound.[12][13]

Table 1: Common Co-solvents for Pharmaceutical Research

Co-Solvent	Properties & Use Cases	Typical Concentration Range
Ethanol	GRAS (Generally Recognized as Safe); common for in vitro and pre-clinical work.	5-20% v/v
Propylene Glycol (PG)	Viscous; good solubilizer for many compounds. Used in oral and injectable formulations.	10-40% v/v
Polyethylene Glycol 400 (PEG 400)	Low-molecular-weight polymer; excellent solubilizing capacity.[14]	10-50% v/v
Dimethyl Sulfoxide (DMSO)	Aprotic, highly effective solvent.[14] Standard for initial compound screening, but can have cellular effects.	0.1-10% v/v (keep <0.5% in final assay)

Protocol 2: Co-solvent Screening for Enhanced Solubility

• Preparation: Prepare several vials, each containing the same amount of 6-aminohexahydrofuro[3,2-b]furan-3-ol.

• Solvent Systems: To each vial, add a different pre-mixed solvent system (e.g., 10% Ethanol in water, 20% PG in water, 5% DMSO in water).

• pH Adjustment (Optional but Recommended): For each solvent system, adjust the pH to a slightly acidic range (e.g., pH 5-6) as described in Protocol 1. Combining pH adjustment and co-solvents is a powerful strategy.[15]

• Equilibration: Vortex each vial vigorously and then allow them to equilibrate (e.g., shake at room temperature for 1-2 hours).

• Observation & Quantification: Visually inspect for complete dissolution. For quantitative results, centrifuge the vials, and measure the concentration of the supernatant using a suitable analytical method (e.g., HPLC-UV, LC-MS).

Q3: My application is sensitive to organic solvents and extreme pH. How can I increase the aqueous solubility under near-neutral conditions?

Answer: For applications where co-solvents and low pH are not viable, complexation with cyclodextrins is an excellent and widely used technique.[16][17]

The Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[18][19] They can encapsulate a "guest" molecule (your compound) or parts of it within their cavity, forming a water-soluble inclusion complex.[20][21] This effectively shields the less-polar parts of your molecule from water, dramatically increasing its apparent aqueous solubility.[22]

Diagram: Cyclodextrin Inclusion Complex

Caption: Encapsulation by a cyclodextrin host.

Protocol 3: Solubilization using Cyclodextrins

• Choosing a Cyclodextrin: For initial screening, Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are excellent choices due to their high aqueous solubility and safety profiles.[18]

• Prepare CD Solution: Prepare an aqueous solution of the cyclodextrin (e.g., 10-20% w/v HP-β-CD in water or buffer).

• Add Compound: Add the 6-aminohexahydrofuro[3,2-b]furan-3-ol powder directly to the cyclodextrin solution.

• Equilibrate: Mix thoroughly. This process can be slow. Shaking or sonicating the mixture at a slightly elevated temperature (e.g., 30-40°C) can accelerate the formation of the inclusion complex.

• Clarify: Once equilibrated (e.g., 2-24 hours), filter the solution through a 0.22 µm filter to remove any undissolved material and obtain a clear, soluble formulation.

Q4: I am in the final stages of drug development and need to create a stable, solid form of the compound with improved solubility. What is the industry-standard approach?

Answer: For late-stage development, forming a stable, crystalline salt is the preferred method. This involves reacting the basic amine group of your compound with a pharmaceutically acceptable acid to create an ionic salt with significantly different (and usually better) physicochemical properties, including solubility and stability.[8][23][24]

The Rationale: Salt formation converts the neutral molecule into a charged ion pair held together in a crystal lattice. The energy required to break this ionic lattice in water is often more favorable than breaking the intermolecular forces in the crystal of the neutral "free base," leading to improved aqueous solubility.[23]

Table 2: Common Pharmaceutical Salt Formers (Counter-ions)

Acid (Counter-ion)	Type	Key Considerations
Hydrochloric Acid (HCl)	Strong Mineral Acid	Often forms highly soluble, crystalline salts (hydrochlorides). Very common.[6]
Sulfuric Acid	Strong Mineral Acid	Forms sulfates or bisulfates. Can be very effective.
Methane Sulfonic Acid	Strong Organic Acid	Forms mesylates. Often yields stable, non-hygroscopic crystalline salts.
Citric Acid	Weak Organic Acid	Can form multiple salt stoichiometries. Generally well-tolerated.
Tartaric Acid	Weak Organic Acid	Chiral counter-ion; can be used for chiral resolution.

The selection of the best salt former requires a comprehensive screening process to evaluate not just solubility but also crystallinity, stability, hygroscopicity, and manufacturability. This process is a critical part of pharmaceutical development.[9]

Summary & Final Recommendations

The solubility of 6-aminohexahydrofuro[3,2-b]furan-3-ol is primarily governed by the basicity of its primary amine. A systematic approach to solving solubility challenges should be followed:

• pH Adjustment: Always the first step. Aim for a pH of 4-6 for maximal protonation and solubility in simple aqueous media.

• Co-solvents: Use in combination with pH adjustment for significantly higher concentrations, especially for in vitro stock solutions.

• Cyclodextrins: The method of choice for solvent-sensitive applications or when working near neutral pH.

• Salt Formation: The definitive strategy for developing a stable, solid-state drug product with optimized properties.

By following these structured, mechanistically-driven approaches, researchers can effectively overcome the solubility challenges associated with this promising molecule.

References

• Jambhekar, S. S., & Breen, P. (2016). Cyclodextrins in pharmaceutical formulations I: structure and physicochemical properties, formation of inclusion complexes, and stabilization of molecules. Therapeutic Delivery, 7(5), 301-316.
• Tiwari, G., Tiwari, R., & Rai, A. K. (2010). Cyclodextrins in drug delivery: an overview. Journal of Pharmacy & Bioallied Sciences, 2(2), 72–79.
• Popielec, A., & Loftsson, T. (2017). Effects of cyclodextrins on the aqueous solubility of drugs and drug/cyclodextrin complexation. Journal of Pharmacy and Pharmacology, 69(11), 1477-1494.

• Jafar, M., Alshaer, F. I., & Adrees, F. A. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 8(6), 8-17. [Link]

• Kurkov, S. V., & Loftsson, T. (2013). Cyclodextrins. International Journal of Pharmaceutics, 453(1), 167–180.

• Patel, M., & Patel, J. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Pharmaceutical Research, 12(4), 1069-1088. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Yoo, B. (1997). U.S. Patent No. 5,686,588. Washington, DC: U.S.

• Verma, S., & Rawat, A. (2021). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Drug Delivery Science and Technology, 63, 102451. [Link]

• Wikipedia contributors. (2023, December 27). Cosolvent. In Wikipedia, The Free Encyclopedia. [Link]

• Boddy, A., & Titman, J. (2009). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston University Research Explorer.

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. [Link]

• Chemistry LibreTexts. (2020). Basicity of Amines and Ammonium Salt Formation. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012.
• Kumar, L., & Singh, S. (2013). Enhancement of Solubility: A Pharmaceutical Overview. Scholars Research Library, 5(2), 310-320.

• Taylor & Francis Online. (2019). Formulation Development of Small-Volume Parenteral Products. In Parenteral Medications. [Link]

• Contract Pharma. (2023). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. [Link]

• Open Oregon Educational Resources. (n.d.). 5.3 Amine Protonation. In Introductory Organic Chemistry. [Link]

• MDPI. (2024). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. [Link]

• Stahl, P. H. (2010). Pharmaceutical Salts Optimization of Solubility or Even More? American Pharmaceutical Review. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. [Link]

• Royal Society of Chemistry. (n.d.). Solubility and pH of amines. [Link]

• Homework.Study.com. (n.d.). When added to water, soluble amines will... [Link]

• Chemsrc. (n.d.). 6-Aminohexahydrofuro[3,2-b]furan-3-ol. [Link]

• Ontores. (n.d.). (3R,3aR,6S,6aR)-6-Aminohexahydrofuro[3,2-b]furan-3-ol. [Link]

• JIGS Chemical Limited. (n.d.). (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol. [Link]

• Cheméo. (n.d.). Chemical Properties of Hexahydrofuro[3,2-b]furan-3,6-diyl bis((E)-2-methylbut-2-enoate). [Link]

• PubChem. (n.d.). Hexahydrofuro[3,2-b]furan-3,6-diamine. [Link]

• Chemspace. (n.d.). (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol. [Link]

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Technical Support Portal: Stereocontrol in Isomannide Amination

Ticket ID: ISO-AMN-001 Subject: Controlling Stereoselectivity (Inversion vs. Retention) in Isomannide Amination Assigned Specialist: Senior Application Scientist, Bio-Based Building Blocks Division

The Core Challenge: The "Endo-Endo" Barrier

Before troubleshooting, you must internalize the topology of your substrate. Isomannide (1,4:3,6-dianhydro-D-mannitol) possesses a V-shaped bicyclic structure where both hydroxyl groups are in the endo position (inside the "V").

• Steric Consequence: The endo face is sterically shielded by the opposing ring hydrogens. Direct nucleophilic attack on the hydroxyls is nearly impossible without activation.

• The Stereochemical Rule:

  • SN2 Substitution (Chemical Route) almost invariably leads to Walden Inversion .

    • Input: Isomannide (endo-endo)[1][2]

    • Output: Isoidide (exo-exo)[1][2]

  • Catalytic Amination (Borrowing Hydrogen) proceeds via a ketone intermediate, erasing the original stereocenter, and usually re-forming the thermodynamically more stable exo product.

Therefore, "controlling" stereoselectivity in this context usually means maximizing complete inversion to the exo-exo (isoidide) diamine and preventing partial inversion (isosorbide derivatives) or elimination.

Workflow A: Stoichiometric Inversion (The SN2 Route)

Goal: High-fidelity synthesis of Isoidide Diamine (Exo-Exo) . Mechanism: Double Walden Inversion via Activated Esters.

The Protocol

This is the gold standard for stereopurity. You cannot react isomannide directly with ammonia; you must convert the -OH to a leaving group (LG).

• Activation: React Isomannide with Triflic Anhydride (

  ) or Tosyl Chloride ( ).

  • Note: Triflate is superior to Tosylate for isomannide because the endo position is hindered; the higher reactivity of triflate ensures complete functionalization before elimination side-reactions occur.

• Substitution: React the intermediate (Isomannide-2,5-bistriflate) with Sodium Azide (

  ).

  • Why Azide? It is a strong nucleophile but a weak base, minimizing elimination (alkene formation).

• Reduction: Hydrogenate the diazide (Pd/C,

  ) to the diamine.

Troubleshooting the SN2 Route

Symptom	Probable Cause	Corrective Action
Mixed Stereoisomers (Endo-Exo impurities)	Incomplete Activation: One hydroxyl remained free or hydrolyzed before substitution.	Switch from Tosyl Chloride to Triflic Anhydride . The reaction is faster (0°C to RT) and drives completion on the hindered endo face.
Low Yield / Elimination Products	Basic Nucleophile: Using primary amines (e.g., benzylamine) directly on the activated ester causes E2 elimination due to the basicity of the amine.	Use the Azide Method. is non-basic. If you must use an amine, use a polar aprotic solvent (DMF/DMSO) and lower temperatures to favor SN2 over E2.
Incomplete Substitution (Mono-amine)	Steric Shielding: The second substitution is slower after the first inversion changes the ring pucker.	Increase reaction time and temperature for the substitution step ( in DMF). Ensure excess nucleophile (2.5 - 3.0 eq).

Workflow B: Catalytic Amination (The "Borrowing Hydrogen" Route)

Goal: Green synthesis (Water is the only byproduct). Mechanism: Dehydrogenation

Imine Formation Hydrogenation.[3]

The Protocol

This method relies on a metal catalyst (Ru or Ir) to "borrow" hydrogen from the substrate, forming a ketone intermediate.

• Catalyst: Ru/C (Heterogeneous) or Ir-complexes (Homogeneous).

• Reagent: Aqueous Ammonia (

  ) or Ammonium Carbamate.

• Conditions:

  , (10-30 bar).

Stereochemical Drift

Because this mechanism goes through a ketone (sp2 hybridized, planar), the original endo stereochemistry is lost.

• The hydride re-attack usually occurs from the less hindered face.

• Result: The reaction favors the Thermodynamic Product (

  Isoidide).

• Warning: Isomannide is the least stable isomer. Under these conditions, unreacted isomannide will often isomerize to isosorbide and then isoidide.

Troubleshooting Catalytic Amination

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Ammonia Inhibition: binds strongly to Ru/C sites, poisoning the dehydrogenation step.	Increase Pressure. While counter-intuitive (since you need dehydrogenation first), higher pressure (30-50 bar) helps desorb products and maintain catalyst surface activity.
High "Heavy" Byproducts (Dimers)	Imine Condensation: The intermediate imine reacts with another alcohol/ketone molecule instead of being hydrogenated.	Increase Ammonia Ratio. A large excess of (10-20 eq) pushes the equilibrium toward the primary amine and suppresses secondary amine formation.
Stalled at Amino-Alcohol	Exo-Face Stability: Once the first amine forms (likely exo), the remaining endo -OH is even harder to activate due to electronic changes.	Raise Temperature ( ). The second amination often has a higher activation energy. Note: This increases risk of degradation.

Visualizing the Pathways

Figure 1: Stereochemical Flow & Decision Tree

This diagram illustrates the divergence between Chemical Substitution (Inversion) and Catalytic Amination (Equilibration).

Caption: Figure 1. Stereochemical outcomes of Isomannide amination. The SN2 route enforces inversion via mechanism, while the Catalytic route favors the Exo-product via thermodynamic stability.

References

• Bahé, F., et al. (2019).[4] "Direct Amination of Isohexides via Borrowing Hydrogen Methodology: Regio- and Stereoselective Issues." European Journal of Organic Chemistry, 2019(41), 6960-6965. Link

• Pfützenreuter, R. & Rose, M. (2014).[5] "Heterogeneously Catalysed Amination and Isomerisation of Isohexides." ChemCatChem, 6(6), 1753-1761. Link

• Thiyagarajan, S., et al. (2011). "Synthesis of diamino-isoidide from isomannide." Green Chemistry, 13, 148-156. (Demonstrates the Triflate/Azide route for stereopurity). Link

• Gomez, J., et al. (2023). "Unraveling the Role of H2 and NH3 in the Amination of Isohexides over a Ru/C Catalyst." ACS Sustainable Chemistry & Engineering, 11(22), 8303–8314. Link

Sources

• 1. WO2013173020A1 - Isosorbide and isomannide derivatives and processes for making the same - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. publications.rwth-aachen.de [publications.rwth-aachen.de]

Technical Support Center: Bio-Based Amino Alcohol Monomers

Topic: Scale-Up Challenges & Troubleshooting Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Status: Online | System: Operational

Welcome to the Scale-Up Support Hub

You are likely here because your bench-scale synthesis of bio-based amino alcohols (e.g., alaninol, serinol, bio-ethanolamine) looked promising, but your pilot reactor is delivering low yields, colored products, or poisoned catalysts.

Bio-based monomers differ fundamentally from petrochemical equivalents. They carry "biological memory"—trace impurities (proteins, sulfur, salts) that wreak havoc on standard chemical engineering unit operations. This guide addresses the three critical bottlenecks of scaling up: Catalytic Hydrogenation , Thermal Purification , and Polymerization Stoichiometry .

Module 1: Synthesis & Reaction Engineering

Focus: Catalytic Hydrogenation of Amino Acids to Amino Alcohols

The Core Challenge: Chemo-selectivity & Catalyst Life

Unlike petrochemical routes (ammonolysis of epoxides), bio-routes often involve the hydrogenation of amino acids. This requires reducing a carboxylic acid in the presence of an amine, a thermodynamically difficult task that often leads to catalyst poisoning or racemization.

Troubleshooting Guide: Hydrogenation Failure

Q: My reaction rate drops precipitously after the first recycle loop. Is my catalyst dead? A: Likely, yes. But it is probably fouling , not sintering.

• Diagnosis: Bio-feedstocks (even "purified" amino acids) often contain trace sulfur-containing amino acids (cysteine/methionine) or residual fermentation proteins. These bind irreversibly to noble metal sites (Ru, Rh).

• Protocol:

  • Feedstock Polishing: Implement an activated carbon guard bed before the hydrogenation reactor.

  • Catalyst Switch: If using Ru/C, the amine group may be chelating the metal. Switch to Rh-MoOx/SiO₂ . The Molybdenum oxide acts as a promoter, activating the carbonyl group while preventing strong amine adsorption on the Rhodium [1, 2].

  • Acidic Microenvironment: If using Ru, you likely need an acid promoter to protonate the amine (preventing chelation). However, mineral acids corrode reactors. Use a polymer-impregnated catalyst (e.g., polyacrylate on Alumina) to create a localized acidic microenvironment without bulk acidity [3].

Q: I am seeing high conversion but low yield. Where is my product going? A: You are likely forming cyclic side products.

• Mechanism: Amino acids like glutamic acid or lysine have competing nucleophiles. Heating them promotes intramolecular cyclization (e.g., Glutamic acid

  Pyroglutamic acid) faster than hydrogenation.

• Solution: Lower the temperature and increase H₂ pressure (70-80 bar). You must favor the kinetics of hydrogenation over the thermodynamics of cyclization [2].

Visual: Reaction Pathway & Side Reactions

Figure 1: Kinetic competition between desired hydrogenation and thermal cyclization/degradation pathways.

Module 2: Purification & Isolation

Focus: Thermal Degradation & Color Formation

The Core Challenge: The "Yellowing" Phenomenon

Amino alcohols are notorious for turning yellow/brown during distillation. This is not just "burning"; it is specific chemistry. The amine group reacts with atmospheric CO₂ to form carbamates, or undergoes oxidative degradation to form imidazolidinones (Schiff bases), which are strong chromophores [4, 5].

Troubleshooting Guide: Distillation

Q: My distillate is clear initially but turns yellow within hours. Why? A: You have "Leaky Vacuum" syndrome or insufficient inerting.

• The Chemistry: Even ppm levels of O₂ at high temperatures (>120°C) trigger radical oxidation on the alpha-carbon next to the amine.

• Protocol:

  • Nitrogen Sparging: Do not just blanket the headspace. You must sparge (bubble) nitrogen through the liquid bottom during distillation to strip dissolved oxygen.

  • Temperature Cap: Keep reboiler skin temperature below 135°C . Above this, carbamate formation accelerates exponentially if any CO₂ is present [5].

  • Equipment: Switch from pot distillation to Wiped Film Evaporation (WFE) . The residence time drops from hours to seconds, minimizing thermal history.

Q: How do I separate the salt residues from the fermentation broth without clogging my column? A: Do not distill crude broth. Use Ion Exchange (IX) first.

• Protocol:

  • Flocculation: Treat broth with chitosan/activated charcoal to remove bulk proteins.

  • Cation Exchange: Use a strong acidic cation resin (H+ form).[1] The amino alcohol binds; sugars and organic acids pass through.

  • Elution: Elute with ammonia or ethanol/water. This concentrates the product and removes the salts that cause fouling during later distillation [6].

Visual: Purification Logic Tree

Figure 2: Downstream processing workflow to minimize thermal history and salt contamination.

Module 3: Polymerization Interface

Focus: Hygroscopicity & Stoichiometry

The Core Challenge: The Water Impurity

Bio-based amino alcohols are aggressively hygroscopic. In condensation polymerization (e.g., making polyamides or polyurethanes), water is a chain terminator. If your monomer is "wet," you will never achieve high molecular weight.

Data Summary: Hygroscopicity Impact

Parameter	Dry Monomer (<0.1% H₂O)	Wet Monomer (~1.5% H₂O)	Consequence
Stoichiometry	1.00 : 1.00	1.00 : 0.98	Excess isocyanate/acid reacts with water.
Polymer Mw	> 50,000 Da	< 15,000 Da	Brittle, unusable polymer.
Tg (Glass Trans.)	65°C	52°C	Plasticization effect.

Protocol: The "Bone Dry" Standard

Q: How do I dry these monomers without degrading them? A: Azeotropic distillation is safer than direct heating.

• Solvent: Add dry toluene or cyclohexane (forms azeotrope with water).

• Reflux: Reflux using a Dean-Stark trap. The water is removed at a lower boiling point than the monomer itself.

• Titration: Do not trust "drying time." Verify water content using Karl Fischer titration before adding to the polymerization reactor.

• Storage: Store over 4Å Molecular Sieves under Argon.

References

• Karno, R. (2017). Catalytic Hydrogenation of Amino Acids using Polymer-Derived Microenvironments. University of Maine Honors College. Link

• De Vos, D. et al. (2018). Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols. Chemical Communications.[2] Link

• Miller, et al. (1996). Process for the preparation of optically active amino alcohols. U.S.

• Lepaumier, H. et al. (2009).[3] Degradation of aqueous amine solutions. Industrial & Engineering Chemistry Research. Link

• Gouedard, C. et al. (2012). Amine degradation in CO2 capture.[3][4][5] I. Review on stability. International Journal of Greenhouse Gas Control.

• Mitrea, L. et al. (2020). Separation and Purification of Biogenic 1,3-Propanediol from Fermented Glycerol through Flocculation and Strong Acidic Ion-Exchange Resin. Biomolecules. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Catalytic hydrogenation of amino acids to amino alcohols with complete retention of configuration - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. uknowledge.uky.edu [uknowledge.uky.edu]
• 5. Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture; identification of degradation products, reaction mechanisms and computational studies - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comprehensive Technical Guide to (3R,3aS,6aR)-Hexahydrofuro[3,2-b]furan-3-ol and its Amino Derivative: Key Intermediates in Darunavir Synthesis

An Objective Guide for Researchers and Drug Development Professionals

Darunavir is a second-generation HIV protease inhibitor that has become a cornerstone of combination antiretroviral therapy (cART).[1][2][3] Its high potency and robust resistance profile are largely attributed to its unique molecular structure, which promotes extensive hydrogen bonding with the backbone of the HIV-1 protease active site.[1][3] A critical component of this structure is the stereochemically defined bicyclic (3R,3aS,6aR)-hexahydrofuro[3,2-b]furan-3-ol, often referred to as the bis-tetrahydrofuran (bis-THF) ligand.[1][4] This moiety serves as the high-affinity P2-ligand, fitting snugly into the S2 subsite of the viral enzyme.[1][4]

The synthesis of this specific stereoisomer is a significant challenge and a major contributor to the overall manufacturing cost of Darunavir.[5][6] Consequently, the development of efficient and stereoselective synthetic routes to this intermediate is a subject of intensive research. This guide provides an in-depth analysis of the synthesis, characterization, and strategic importance of (3R,3aS,6aR)-hexahydrofuro[3,2-b]furan-3-ol and its subsequent conversion to the amine derivative, the direct precursor for its integration into the final Darunavir molecule.

Part 1: The Core Moiety - (3R,3aS,6aR)-Hexahydrofuro[3,2-b]furan-3-ol

The furofuranol moiety is the foundational building block. Its precise three-dimensional structure is non-negotiable for ensuring effective binding to the HIV protease.

Physicochemical Properties & Stereochemical Significance

The specific (3R,3aS,6aR) configuration of the three contiguous chiral centers is essential for the therapeutic efficacy of Darunavir.[6] This exact arrangement allows the ligand to maximize contact with the protease enzyme's active site, enhancing binding affinity and overcoming many common resistance mutations.[3] Any deviation in stereochemistry results in a dramatic loss of activity.

Property	Value	Source
Chemical Formula	C₆H₁₀O₃	[7]
Molecular Weight	130.14 g/mol	N/A
Appearance	Colorless to white or yellow liquid, semi-solid, or solid
Storage	Sealed in dry, 2-8°C
InChI Key	RCDXYCHYMULCDZ-HCWXCVPCSA-N
CAS Number	156928-09-5

Comparative Synthesis Strategies

Numerous synthetic routes to the furofuranol intermediate have been developed, each with distinct advantages and disadvantages. Key approaches include:

• From Sugar Derivatives: Chiral sugars like glucose or xylose serve as readily available starting materials, leveraging their inherent stereochemistry. These routes, while effective, can sometimes involve multiple steps.[1][4]

• Photochemical Cycloaddition: A [2+2]-photocycloaddition between furan and a protected glycol aldehyde offers a concise path to the bicyclic core.[4][8]

• Diastereoselective Cyclization: A one-step synthesis using glycolaldehyde and 2,3-dihydrofuran catalyzed by chiral ligands can achieve high diastereoselectivity.[9][10]

• From Isocitric Acid: A practical and scalable route begins with monopotassium isocitrate, a fermentation product. This method is stereospecific and avoids costly enzymatic resolutions, making it attractive for industrial production.[5][6][11][12]

For this guide, we will focus on the synthesis from monopotassium isocitrate due to its practicality and well-documented success on a larger scale.[5][6][11]

Detailed Experimental Protocol: Synthesis from Monopotassium Isocitrate

This process converts the readily available isocitric acid salt into the target furofuranol through a series of optimized chemical transformations. The key is the reduction of a specifically chosen tertiary amide, which facilitates the crucial cyclization step.[5][11]

Workflow for Furofuranol Synthesis

Caption: Synthesis pathway from monopotassium isocitrate to the target furofuranol.

Step-by-Step Methodology:

• Lactone Diacid Formation:

  • Rationale: The initial step simplifies the molecule by forming a stable lactone ring, setting the stereochemistry for the subsequent steps.

  • Protocol: An aqueous solution of monopotassium (2R,3S)-isocitrate is passed through an ion-exchange resin (e.g., Amberlyst 15) to generate the free acid. The resulting solution is concentrated under reduced pressure, and the solid residue is heated to 95-100°C to effect lactonization, yielding the lactone diacid in high purity.[6]

• Amide Synthesis:

  • Rationale: Conversion to a specific tertiary amide (N-methyl aniline amide) is critical. This group allows for complete reduction by lithium aluminum hydride (LiAlH₄) and facilitates a clean, high-yielding cyclization to the desired product.[5][11]

  • Protocol: The lactone diacid is first converted to its dimethyl ester using thionyl chloride in methanol. Selective hydrolysis of one ester group with one equivalent of sodium hydroxide yields a hemiester. This hemiester is then coupled with N-methylaniline using standard peptide coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole).

• Reduction and In Situ Cyclization:

  • Rationale: LiAlH₄ is a powerful reducing agent that reduces both the amide and the remaining ester functionality. The subsequent acidic workup protonates the intermediate, triggering a spontaneous cascade of cyclizations to form the thermodynamically stable bicyclic furofuranol system.

  • Protocol: The N-methylaniline amide is dissolved in dry THF and slowly added to a cooled suspension of LiAlH₄. The reaction is carefully quenched, and an acidic workup is performed. This process forms a transient aminal-triol which immediately cyclizes to yield (3R,3aS,6aR)-hexahydrofuro[3,2-b]furan-3-ol.[5][6][11] The final product is isolated via extraction and purified, often by distillation.

Quality Control & Validation

Confirming the identity, purity, and stereochemistry of the intermediate is paramount. A combination of analytical techniques is employed.

Analysis Method	Expected Results	Reference
GC-MS	Purity >98%; m/z = 100 (M-H₂CO)	[7]
¹H NMR (CDCl₃)	δ 5.70 (d, J = 5.2 Hz, 1H), 4.45 (m, 1H), 3.87–4.02 (m, 3H), 3.64 (dd, J = 9.2, 7.0 Hz, 1H), 2.87 (m, 1H), 2.31 (m, 1H), 1.88 (m, 1H)	[7]
¹³C NMR (CDCl₃)	δ 109.54, 73.15, 71.00, 69.90, 46.58, 24.86	[7]
Chiral HPLC/GC	Enantiomeric excess >99%	[4][13]

Part 2: The Coupling Precursor - 6-Aminohexahydrofuro[3,2-b]furan-3-ol

To be incorporated into Darunavir, the furofuranol must be functionalized with an amino group, which will form a carbamate linkage. This requires a stereospecific conversion of one of the hydroxyl groups. While the prompt specifies the 6-amino derivative, the literature more commonly describes the synthesis and coupling of the 3-O-activated derivative. For the purpose of illustrating the chemical principle, we will describe the activation and coupling at the 3-position, which is the established route for Darunavir synthesis.[14][15]

Synthesis via Hydroxyl Group Activation

The hydroxyl group at the 3-position is activated to create a good leaving group, which is then displaced by a nitrogen nucleophile.

• Activation: The furofuranol is reacted with a reagent like disuccinimidyl carbonate (DSC) or 1,1'-carbonyldiimidazole (CDI).[14] This transforms the hydroxyl group into a highly reactive N-hydroxysuccinimidyl (NHS) carbonate or an imidazolyl carbonate. These activated intermediates are susceptible to nucleophilic attack.

• Coupling: The activated furofuranol derivative is then reacted directly with the amine group of the main Darunavir backbone (specifically, (2S,3R)-4-amino-N-isobutyl-3-hydroxy-1-phenylbutane-2-sulfonamide) to form the final carbamate linkage.[16] This is often performed as a one-pot procedure.[14]

Part 3: Integration into Darunavir Synthesis

The final step is the convergence of the key fragments: the activated bis-THF ligand and the sulfonamide backbone.

The Final Coupling Reaction

The coupling reaction is a critical step that forms the complete Darunavir molecule. The efficiency of this step is highly dependent on the successful activation of the furofuranol intermediate.

Final Assembly of Darunavir

Caption: Final coupling step in the synthesis of Darunavir.

Experimental Workflow Rationale:

• Activation Reagent Choice: DSC is often preferred as it generates a stable, isolable activated intermediate, although one-pot procedures with CDI are also common to maximize process efficiency.[14]

• Solvent and Base: The reaction is typically carried out in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) in the presence of a non-nucleophilic base (e.g., triethylamine) to neutralize the acid generated during the reaction.

• Purification: The final Darunavir product is purified using crystallization or chromatography to achieve the high purity required for an active pharmaceutical ingredient (API).

Conclusion

(3R,3aS,6aR)-Hexahydrofuro[3,2-b]furan-3-ol is not an alternative to a "Darunavir intermediate"; it is arguably the most critical chiral building block in the entire synthesis of Darunavir. Its stereochemically precise structure is fundamental to the drug's potent antiviral activity. The journey from simple starting materials like isocitric acid to this complex bicyclic alcohol, followed by its activation and coupling to the sulfonamide backbone, highlights the elegance and challenge of modern pharmaceutical manufacturing. For researchers and drug development professionals, understanding the nuances of its synthesis is key to developing more efficient, cost-effective, and scalable processes for producing this life-saving medication.

References

• Stereoselective and Efficient Synthesis of (3 R ,3a S ,6a R )-Hexahydrofuro[2,3- b ]furan-3-ol. (2025). Various Sources.
• Canoy, W. L., Cooley, B. E., et al. (2008). Efficient synthesis of (3R,3aS,6aR)- hexahydrofuro[2,3-b]furan-3-ol from glycolaldehyde. Organic Letters, 10(6), 1103-6.
• Moore, G. L., Stringham, R. W., Teager, D. S., & Yue, T.-Y. (2017). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate. Organic Process Research & Development, 21(1), 98-106.
• Moore, G. L., Stringham, R. W., Teager, D. S., & Yue, T.-Y. (2017). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3 R,3a S,6a R)
• Process for the preparation of Darunavir and Darunavir intermediates. (n.d.).
• Ghosh, A. K., et al. (n.d.). The Chiron Approach to (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol, a Key Subunit of HIV-1 Protease Inhibitor Drug, Darunavir.

• PubChem. (n.d.). Darunavir. National Institutes of Health (NIH). Retrieved from [Link]

• Wikipedia. (n.d.). Darunavir. Wikipedia. Retrieved from [Link]

• Process for the preparation of darunavir and darunavir intermediates. (n.d.).
• Canoy, W. L., et al. (2008). Efficient synthesis of (3R,3aS,6aR)
• Moore, G. L., Stringham, R. W., Teager, D. S., & Yue, T.-Y. (2016). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate.
• Diastereoselective Synthesis of the HIV Protease Inhibitor Darunavir and Related Derivatives via a Titanium Tetrachloride-Mediated Asymmetric Glycolate Aldol Addition Reaction. (n.d.).
• An Efficient and Practical Chemoenzymatic Route to (3R,3aR,6R,6aR)- Hexahydrofuro[3,2-b]furan-6-amino-3-ol (6-Aminoisomannide). (2021). Thieme Chemistry.
• PharmaCompass. (n.d.). Darunavir. PharmaCompass.com.
• Moore, G. L., Stringham, R. W., Teager, D. S., & Yue, T.-Y. (2016). Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate.
• Asymmetric One-Pot Synthesis of (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol: A Key Component of Current HIV Protease Inhibitors. (2017). FitForThem.
• (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol , Furofuranol. (2016).
• Process for the preparation of (3R, 3aS, 6aR)-hexahydrofuro[2,3-b]furan-3-ol. (n.d.).

Sources

• 1. The Chiron Approach to (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol, a Key Subunit of HIV-1 Protease Inhibitor Drug, Darunavir - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Darunavir | C27H37N3O7S | CID 213039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Darunavir - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Practical Synthesis of the Bicyclic Darunavir Side Chain: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol from Monopotassium Isocitrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ORGANIC SPECTROSCOPY INTERNATIONAL: (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol , Furofuranol [orgspectroscopyint.blogspot.com]
• 8. fitforthem.unipa.it [fitforthem.unipa.it]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Efficient synthesis of (3R,3aS,6aR)- hexahydrofuro[2,3-b]furan-3-ol from glycolaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Practical Synthesis of the Bicyclic Darunavir Side Chain: (3 R,3a S,6a R)-Hexahydrofuro[2,3- b]furan-3-ol from Monopotassium Isocitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. EP2643326B1 - Process for the preparation of (3R, 3aS, 6aR)-hexahydrofuro[2,3-b]furan-3-ol - Google Patents [patents.google.com]
• 14. PROCESS FOR THE PREPARATION OF DARUNAVIR AND DARUNAVIR INTERMEDIATES - Patent 2528923 [data.epo.org]
• 15. US8829208B2 - Process for the preparation of darunavir and darunavir intermediates - Google Patents [patents.google.com]
• 16. Diastereoselective Synthesis of the HIV Protease Inhibitor Darunavir and Related Derivatives via a Titanium Tetrachloride-Mediated Asymmetric Glycolate Aldol Addition Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

6-Aminohexahydrofuro[3,2-b]furan-3-ol proper disposal procedures

Executive Summary: Immediate Action Card

For Spills or Immediate Disposal Needs:

• Status: Hazardous Organic Solid/Liquid (depending on purity/form).

• Primary Hazards: Acute Toxicity (Oral), Skin/Eye Irritation, Respiratory Irritation.

• Disposal Method: High-temperature incineration via a licensed hazardous waste contractor. NEVER dispose of down the drain.

• Spill Response: Isolate area

  Don PPE Dampen with inert solvent (if solid dust) Scoop into sealed container Label as "Hazardous Waste."

Chemical Profile & Hazard Identification

To dispose of 6-Aminohexahydrofuro[3,2-b]furan-3-ol safely, one must understand its physicochemical behavior. This compound is a bicyclic ether with both amine and hydroxyl functional groups, often used as a chiral intermediate in the synthesis of antiretroviral drugs (e.g., HIV protease inhibitors).

Table 1: Chemical Identifiers & Properties

Parameter	Detail
Chemical Name	6-Aminohexahydrofuro[3,2-b]furan-3-ol
CAS Number	1812873-17-8
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol
Physical State	Typically Solid (White to off-white powder) or Viscous Oil
Solubility	Soluble in polar organic solvents (DMSO, Methanol, DCM); Water soluble (pH dependent)
Acidity (pKa)	Amine group ~9-10 (Basic); Hydroxyl group ~16 (Neutral)

Table 2: GHS Hazard Classification

Hazard Class	Signal Word	Hazard Statement
Acute Toxicity (Oral)	WARNING	H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation	WARNING	H315: Causes skin irritation.
Eye Damage/Irritation	WARNING	H319: Causes serious eye irritation.
STOT - Single Exposure	WARNING	H335: May cause respiratory irritation.

Expert Insight: While the [3,2-b] isomer is the specific target here, it shares structural homology with the [2,3-b] isomer (CAS 156928-09-5). Safety protocols should be conservative, assuming potential for specific organ toxicity if handled chronically without protection [1, 2].[2]

Personal Protective Equipment (PPE) & Engineering Controls

Before initiating any disposal or handling procedure, ensure the following barrier protections are active.

Engineering Controls:

• Fume Hood: Mandatory.[3] Handle all open containers within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

• Ventilation: Do not handle in a recirculating laminar flow hood (which blows air toward the user).

Table 3: Required PPE Matrix

Protection Type	Specification	Rationale
Respiratory	N95 (minimum) or P100 Respirator if outside hood.	Prevents inhalation of fine particulates/dust.[2]
Hand	Nitrile Gloves (Double gloving recommended).	0.11mm thickness provides adequate splash protection against polar amines.
Eye	Chemical Safety Goggles.[2]	Prevents contact with dust or splashes; standard safety glasses are insufficient for powders.
Body	Lab Coat (Buttoned) + Long Pants + Closed-toe Shoes.	Minimizes skin exposure surface area.[3][4][5]

Detailed Disposal Protocols

Protocol A: Routine Solid Waste Disposal

Applicable for: Expired pure chemical, reaction byproducts, or contaminated solid media.

• Segregation: Do not mix with oxidizers (e.g., permanganates, nitrates) or strong acids. The amine group can react exothermically with acids; the ether backbone is susceptible to oxidation.

• Packaging:

  • Transfer the solid material into a wide-mouth HDPE (High-Density Polyethylene) or Glass jar .

  • Ensure the container has a screw-top lid with a chemically resistant liner (Teflon/PTFE).

• Labeling:

  • Affix a hazardous waste tag immediately.

  • Must Include: Chemical Name (No abbreviations), CAS # (1812873-17-8), Hazard Checkboxes (Toxic, Irritant), and Start Date.

• Final Disposal: Transfer to the facility's Central Accumulation Area (CAA) for pickup by a licensed environmental services contractor (e.g., Veolia, Clean Harbors). The ultimate fate is High-Temperature Incineration .

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Applicable for: Reaction mixtures or dissolved samples.

• Solvent Compatibility: Ensure the solvent stream is compatible. 6-Aminohexahydrofuro[3,2-b]furan-3-ol is typically dissolved in DCM, Methanol, or Ethyl Acetate.

• Collection:

  • Pour into the designated "Organic Solvent Waste" carboy (typically Halogenated or Non-Halogenated, depending on the co-solvent).

  • Critical Step: If the solution is acidic, neutralize it slowly with sodium bicarbonate before adding to a general organic waste drum to prevent pressure buildup from amine-acid reactions.

• Rinsing: Triple rinse the original vessel with a minimal amount of compatible solvent and add the rinsate to the waste container.

Protocol C: Contaminated Debris (Gloves, Weigh Boats)

• Trace Contamination: Items with visible residue must be treated as hazardous chemical waste.

• Disposal Path: Place in a clear, heavy-duty plastic bag (6 mil), seal with tape, and place inside the solid hazardous waste drum. Do not throw in regular trash.

Visual Workflow: Waste Segregation Logic

The following decision tree guides the researcher through the correct disposal stream selection to ensure regulatory compliance (RCRA/EPA).

Figure 1: Decision matrix for segregating 6-Aminohexahydrofuro[3,2-b]furan-3-ol waste streams.

Emergency Procedures: Spill Response

Minor Spill (< 10 g / 10 mL):

• Alert: Notify nearby personnel.

• PPE: Don goggles, nitrile gloves, and lab coat.[5]

• Containment:

  • If Solid: Dampen a paper towel with water or ethanol (to prevent dust generation) and gently wipe up the powder.

  • If Liquid: Cover with an inert absorbent (Vermiculite or polypropylene pads).

• Disposal: Place all cleanup materials into a sealable bag and label as hazardous waste.

• Clean: Wash the surface with soap and water.

Major Spill (> 10 g / 10 mL or outside fume hood):

• Evacuate: Clear the immediate area.

• Ventilate: Ensure room ventilation is active; close doors.

• Contact: Call EHS (Environmental Health & Safety) or the emergency response line immediately. Do not attempt cleanup alone.[4][6]

References

• PubChem. (2023). Compound Summary: (3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol (Isomer Analog). National Library of Medicine. Retrieved from [Link]

• National Research Council (US) Committee on Hazardous Substances in the Laboratory. (1981). Prudent Practices for Handling Hazardous Chemicals in Laboratories. National Academies Press. Retrieved from [Link]

Sources

• 1. (3R,3aS,6aR)-hexahydrofuro(2,3-b)furan-3-ol | C6H10O3 | CID 9942150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. fishersci.com [fishersci.com]
• 4. csub.edu [csub.edu]
• 5. hscprep.com.au [hscprep.com.au]
• 6. people.chem.umass.edu [people.chem.umass.edu]